1-Iodo-4-methyloct-1-en-4-ol

• CAS: 62555-04-8

Core Science & Biosynthesis

reaction mechanism for the synthesis of 1-Iodo-4-methyloct-1-en-4-ol

An In-depth Technical Guide to the Reaction Mechanism for the Synthesis of 1-Iodo-4-methyloct-1-en-4-ol

Abstract

This technical guide provides a comprehensive overview of a plausible and efficient , a substituted γ-iodo allylic alcohol. These structures are valuable intermediates in organic synthesis, particularly in the development of complex molecules and novel therapeutic agents. This document details the underlying chemical principles, step-by-step reaction pathways, and provides a robust experimental protocol. The proposed synthesis leverages the nucleophilic addition of an acetylide to a ketone followed by a stereoselective reduction and iodination, a strategy that offers considerable control over the final product's structure. This guide is intended for researchers, scientists, and professionals in the field of drug development and synthetic organic chemistry.

Introduction: The Significance of γ-Iodo Allylic Alcohols

γ-Iodo allylic alcohols are versatile building blocks in organic synthesis due to the presence of multiple reactive functional groups: a hydroxyl group, a carbon-carbon double bond, and a carbon-iodine bond. The vinyl iodide moiety is particularly useful for a variety of cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings, allowing for the facile introduction of diverse substituents. The allylic alcohol functionality can be a precursor for epoxidation, oxidation to enones, or can participate in various rearrangement reactions. The strategic placement of these functional groups in 1-Iodo-4-methyloct-1-en-4-ol makes it a potentially valuable intermediate for the synthesis of complex natural products and pharmaceuticals.

The synthesis of such molecules requires careful consideration of chemo- and stereoselectivity. The methodology presented herein is designed to be both efficient and controllable, drawing upon established principles of organic chemistry to achieve the desired target molecule.

Proposed Retrosynthetic Analysis and Synthetic Strategy

A logical retrosynthetic analysis of the target molecule, 1-Iodo-4-methyloct-1-en-4-ol, suggests a disconnection at the C2-C3 bond, leading to a C2 acetylenic synthon and a C7 ketone. This approach is advantageous as it allows for the construction of the carbon skeleton and the introduction of the hydroxyl group in a single step.

The forward synthesis, therefore, commences with the alkynylation of a suitable ketone, followed by functional group manipulations to install the vinyl iodide. The key steps of the proposed synthesis are:

• Alkynylation: Nucleophilic addition of a protected or unprotected acetylide to 2-heptanone to form the corresponding propargylic alcohol.

• Stereoselective Reduction: Partial reduction of the alkyne to a cis-alkene.

• Iodination: Conversion of a terminal vinyl group to the corresponding vinyl iodide.

This strategy offers a high degree of convergence and utilizes readily available starting materials.

Detailed Reaction Mechanism

The proposed synthesis of 1-Iodo-4-methyloct-1-en-4-ol can be broken down into three key stages, each with a distinct and well-understood reaction mechanism.

Step 1: Synthesis of 4-Methyl-oct-1-yn-4-ol via Nucleophilic Acetylide Addition

The first step involves the formation of the carbon skeleton through the addition of an acetylide to a ketone. For this, we will consider the addition of the lithium salt of trimethylsilylacetylene to 2-heptanone. The trimethylsilyl (TMS) group serves as a protecting group for the terminal alkyne, preventing side reactions and can be easily removed in a subsequent step.

The reaction proceeds via the following mechanism:

• Deprotonation of Trimethylsilylacetylene: A strong base, typically an organolithium reagent such as n-butyllithium (n-BuLi), is used to deprotonate the terminal alkyne, forming a lithium acetylide. This is a highly nucleophilic species.

• Nucleophilic Attack: The lithium acetylide then attacks the electrophilic carbonyl carbon of 2-heptanone. The choice of a ketone as the electrophile leads to the formation of a tertiary alcohol.

• Protonation: The resulting lithium alkoxide is protonated during aqueous workup to yield the desired propargylic alcohol, 4-methyl-1-(trimethylsilyl)oct-1-yn-4-ol.

The enantioselective addition of alkynes to carbonyl groups is a well-developed field, and for applications requiring a specific enantiomer, a chiral ligand or catalyst can be employed.[1]

Diagram of the Nucleophilic Addition Mechanism:

Caption: Mechanism of nucleophilic acetylide addition.

Step 2: Deprotection and Stereoselective Reduction to (Z)-4-Methyloct-1-en-4-ol

The next stage involves the removal of the TMS protecting group followed by the stereoselective reduction of the alkyne to a cis or (Z)-alkene.

• Deprotection: The TMS group can be readily cleaved using a fluoride source, such as tetrabutylammonium fluoride (TBAF), or by treatment with a base like potassium carbonate in methanol. This regenerates the terminal alkyne, 4-methyloct-1-yn-4-ol.

• Stereoselective Reduction: The partial reduction of the terminal alkyne to a (Z)-alkene can be achieved using several methods. A common and effective method is the use of Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate and quinoline). The catalyst's reduced activity prevents over-reduction to the alkane. The hydrogenation occurs with syn-addition of hydrogen across the triple bond, leading to the desired (Z)-alkene.

Diagram of the Reduction Workflow:

Caption: Workflow for deprotection and reduction.

Step 3: Hydrozirconation-Iodination to yield (E)-1-Iodo-4-methyloct-1-en-4-ol

The final step is the conversion of the terminal alkene to a vinyl iodide. While direct iodination of the alkene is possible, a more controlled and regioselective method involves hydrozirconation followed by iodinolysis. This method typically leads to the anti-Markovnikov product with high stereoselectivity, resulting in the (E)-isomer of the vinyl iodide.

• Hydrozirconation: The terminal alkene, (Z)-4-methyloct-1-en-4-ol, is treated with Schwartz's reagent (Cp₂ZrHCl). This organozirconium reagent undergoes a syn-addition to the less sterically hindered end of the double bond, placing the zirconium at the terminal carbon.

• Iodinolysis: The resulting alkylzirconocene intermediate is then treated with a source of electrophilic iodine, such as molecular iodine (I₂). The carbon-zirconium bond is cleaved, and a carbon-iodine bond is formed with retention of configuration. This results in the formation of the desired (E)-1-Iodo-4-methyloct-1-en-4-ol. The use of zirconocene-mediated reactions for the synthesis of substituted alkenes is a well-established and powerful tool in organic synthesis.[2][3][4][5]

Diagram of the Hydrozirconation-Iodination Mechanism:

Caption: Mechanism of hydrozirconation-iodination.

Experimental Protocol

The following is a detailed, step-by-step experimental protocol for the synthesis of 1-Iodo-4-methyloct-1-en-4-ol.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Quantity	Moles
Trimethylsilylacetylene	98.22	0.693	10.0 g	0.102
n-Butyllithium (2.5 M in hexanes)	64.06	0.68	40.8 mL	0.102
2-Heptanone	114.19	0.817	11.6 g	0.102
Tetrahydrofuran (THF), anhydrous	-	-	200 mL	-
Tetrabutylammonium fluoride (1 M in THF)	261.47	-	112 mL	0.112
Lindlar's Catalyst	-	-	1.0 g	-
Hydrogen (gas)	2.02	-	1 atm	-
Schwartz's Reagent (Cp₂ZrHCl)	257.89	-	28.9 g	0.112
Iodine	253.81	-	28.4 g	0.112
Diethyl ether, anhydrous	-	-	300 mL	-
Saturated aqueous NH₄Cl	-	-	100 mL	-
Saturated aqueous NaHCO₃	-	-	100 mL	-
Brine	-	-	100 mL	-
Anhydrous MgSO₄	-	-	-	-

Procedure:

Step 1: Synthesis of 4-Methyl-1-(trimethylsilyl)oct-1-yn-4-ol

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add trimethylsilylacetylene (10.0 g, 0.102 mol) and anhydrous THF (100 mL).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add n-butyllithium (2.5 M in hexanes, 40.8 mL, 0.102 mol) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below -70 °C.

• Stir the resulting solution at -78 °C for 1 hour.

• Add a solution of 2-heptanone (11.6 g, 0.102 mol) in anhydrous THF (20 mL) dropwise over 20 minutes.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl (50 mL).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: 5-10% ethyl acetate in hexanes) to afford 4-methyl-1-(trimethylsilyl)oct-1-yn-4-ol.

Step 2: Synthesis of (Z)-4-Methyloct-1-en-4-ol

• Dissolve the purified 4-methyl-1-(trimethylsilyl)oct-1-yn-4-ol in THF (100 mL) in a round-bottom flask.

• Add tetrabutylammonium fluoride (1 M in THF, 112 mL, 0.112 mol) and stir at room temperature for 2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with water (50 mL) and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate to yield crude 4-methyloct-1-yn-4-ol, which can be used in the next step without further purification.

• Dissolve the crude 4-methyloct-1-yn-4-ol in methanol (100 mL) and add Lindlar's catalyst (1.0 g).

• Purge the flask with hydrogen gas and stir the mixture under a hydrogen atmosphere (1 atm, balloon) at room temperature.

• Monitor the reaction by GC-MS or ¹H NMR until the alkyne is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol.

• Concentrate the filtrate under reduced pressure to yield (Z)-4-methyloct-1-en-4-ol.

Step 3: Synthesis of (E)-1-Iodo-4-methyloct-1-en-4-ol

• Under an inert atmosphere (argon or nitrogen), suspend Schwartz's reagent (28.9 g, 0.112 mol) in anhydrous THF (100 mL).

• Cool the suspension to 0 °C and add a solution of (Z)-4-methyloct-1-en-4-ol in anhydrous THF (50 mL) dropwise.

• Allow the reaction to warm to room temperature and stir for 2 hours, during which the yellow color of the Schwartz's reagent should dissipate.

• Cool the reaction mixture to -78 °C and add a solution of iodine (28.4 g, 0.112 mol) in anhydrous THF (50 mL) dropwise.

• Allow the reaction to warm to room temperature and stir for an additional 1 hour.

• Quench the reaction with a saturated aqueous solution of NaHCO₃ (100 mL).

• Extract the product with diethyl ether (3 x 75 mL).

• Combine the organic layers, wash with saturated aqueous sodium thiosulfate solution until the color of iodine disappears, then wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography on silica gel (eluent: 5-15% ethyl acetate in hexanes) to obtain the final product, (E)-1-Iodo-4-methyloct-1-en-4-ol.

Conclusion

This technical guide has outlined a robust and mechanistically sound pathway for the synthesis of 1-Iodo-4-methyloct-1-en-4-ol. By employing a sequence of well-established organic transformations—nucleophilic acetylide addition, stereoselective alkyne reduction, and hydrozirconation-iodination—this protocol allows for the efficient construction of this valuable synthetic intermediate. The detailed mechanistic discussions and the step-by-step experimental procedure provide a solid foundation for researchers to successfully synthesize this and related compounds. The principles and techniques described herein are broadly applicable in the field of organic synthesis and can be adapted for the preparation of a wide range of complex molecules.

References

• Organic Syntheses Procedure, (Z)- and (E)-γ-iodo allylic alcohols.
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Elucidating the Mass Spectrometry Fragmentation Pathways of 1-Iodo-4-methyloct-1-en-4-ol

Executive Summary

1-Iodo-4-methyloct-1-en-4-ol (Molecular Formula: C9H17IO, MW: 268.13 g/mol ) is a complex, polyfunctional aliphatic chain primarily utilized as a critical synthetic intermediate in the preparation of prostaglandin analogs, such as Rioprostil[1]. Characterizing this molecule via mass spectrometry requires a deep understanding of gas-phase ion chemistry, as the molecule features three distinct reactive sites that dictate its behavior under Electron Ionization (EI): a vinyl iodide moiety, an allylic spacer, and a tertiary carbinol center. This whitepaper provides a comprehensive mechanistic breakdown of its fragmentation pathways and establishes a self-validating analytical protocol for its characterization.

Structural Dynamics & Ionization Susceptibility

When subjected to standard 70 eV Electron Ionization (EI), 1-iodo-4-methyloct-1-en-4-ol forms a molecular radical cation ([M]⁺• at m/z 268). However, the abundance of this molecular ion is typically extremely low[2]. This transient stability is the direct result of competing ionization cross-sections. The high polarizability of the iodine atom makes it a prime target for initial electron ejection, but the inherently weak carbon-iodine bond and the high propensity of tertiary alcohols to undergo rapid gas-phase dehydration drive immediate fragmentation[3],[4].

Because the molecule lacks a gamma-hydrogen relative to an ionizable carbonyl or unhindered alkene, classic McLafferty rearrangements are sterically blocked. Instead, the spectrum is dominated by radical site-initiated cleavages and halogen elimination.

Mechanistic Fragmentation Pathways

The fragmentation cascade of this iodoalkenol adheres strictly to Stevenson's Rule, which dictates that following homolytic bond cleavage, the positive charge will preferentially reside on the fragment with the lowest ionization energy[5].

Pathway A: Halogen Elimination (The Iodo-Effect)

Despite the C(sp²)–I bond of the vinyl iodide being slightly stronger than a typical alkyl C(sp³)–I bond, the loss of an iodine radical (I•, 127 Da) remains a dominant and kinetically favored pathway[6],[7]. This homolytic cleavage yields the [M - I]⁺ fragment at m/z 141. The driving force behind this cleavage is the extreme thermodynamic stability of the expelled iodine radical and the formation of a resonance-stabilized gas-phase cation[3].

Pathway B: Radical Site-Initiated α-Cleavage

Ionization frequently occurs at the non-bonding oxygen lone pairs of the tertiary hydroxyl group. This localized radical site initiates rapid α-cleavage of the adjacent carbon-carbon bonds to form stable, even-electron oxonium ions[5],[4].

• C4–C5 Cleavage: The homolytic loss of the C5–C8 butyl radical (•C4H9, 57 Da) yields an iodine-containing oxonium fragment at m/z 211.

• C3–C4 Cleavage: The loss of the 1-iodoprop-1-enyl radical (•C3H4I, 167 Da) leaves the charge on the methyl-butyl oxonium ion at m/z 101. Because the •C3H4I radical is heavily electron-withdrawn by the iodine atom, its loss is highly favored, often making m/z 101 the base peak of the spectrum.

Pathway C: Dehydration and Sequential Losses

Tertiary alcohols are notoriously prone to gas-phase dehydration[2]. The loss of a neutral water molecule (-18 Da) generates a diene-like radical cation at m/z 250. This ion possesses sufficient internal energy to undergo subsequent fragmentation, most notably the secondary loss of the iodine radical, producing a highly unsaturated hydrocarbon fragment at m/z 123 ([M - H2O - I]⁺)[3].

Major EI-MS fragmentation pathways of 1-Iodo-4-methyloct-1-en-4-ol.

Quantitative Fragment Mapping

The following table summarizes the deterministic m/z values, neutral losses, and structural assignments for the primary fragments of 1-iodo-4-methyloct-1-en-4-ol.

m/z	Mass Loss (Da)	Neutral Lost	Fragment Ion Structure	Postulated Origin
268	0	None	[C9H17IO]⁺•	Intact Molecular Ion (M⁺•)
250	18	H2O	[C9H15I]⁺•	Dehydration of the tertiary alcohol
211	57	•C4H9	[C5H8IO]⁺	α-cleavage (loss of butyl radical)
141	127	I•	[C9H17O]⁺	Homolytic cleavage of C–I bond
123	145	I• + H2O	[C9H15]⁺	Sequential loss of iodine and water
101	167	•C3H4I	[C6H13O]⁺	α-cleavage (loss of 1-iodoprop-1-enyl)

Standardized GC-MS Analytical Protocol

To ensure reproducibility and prevent artificial thermal degradation of the sensitive tertiary alcohol, the following self-validating protocol is required for the characterization of this compound.

Sample Preparation & System Suitability

• Dilution: Dissolve the analyte in GC-grade hexane to a working concentration of 50 µg/mL. Causality: Protic solvents (like methanol) must be avoided as they can induce solvolysis of the tertiary alcohol prior to injection[3].

• Validation (Self-Validating Step): Spike the sample with an internal standard (e.g., dodecane). The ratio of the m/z 250 fragment (dehydration) to the m/z 268 parent ion must remain constant across replicate injections. A drifting ratio indicates progressive active-site accumulation in the GC liner, requiring immediate maintenance.

Gas Chromatography Parameters

• Column: Use a non-polar, low-bleed capillary column (e.g., HP-5ms, 30 m × 0.25 mm × 0.25 µm). Causality: Polar columns contain active sites that catalyze on-column dehydration of tertiary alcohols, destroying the integrity of the molecular ion.

• Injection: 1 µL injection volume, split ratio 10:1. The injector temperature must be kept strictly at 250 °C. Causality: Higher inlet temperatures will artificially inflate the m/z 250 peak by inducing thermal dehydration in the inlet rather than true EI-induced fragmentation.

• Oven Program: Initial temperature 50 °C (hold 1 min), ramp at 10 °C/min to 280 °C (hold 5 min).

Mass Spectrometry Parameters

• Ionization: Electron Ionization (EI) at 70 eV. Causality: This standardized energy level is critical to provide the precise internal energy required to trigger the α-cleavage pathways and ensure accurate library matching[5].

• Source Temperature: 230 °C.

• Acquisition: Full scan mode from m/z 35 to 350[3].

Standardized GC-MS analytical workflow for iodoalkenol characterization.

References

• Title : Prepartion of Rioprostil Source : LookChem URL : [Link]

• Title : Mass spectrum of 1-iodobutane Source : DocBrown's Advanced Organic Chemistry URL : [Link]

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• Title : Mass Spectrometry - Fragmentation Patterns Source : Chemistry LibreTexts URL : [Link]

• Title : Fragmentation (mass spectrometry) Source : Wikipedia URL : [Link]

• Title : Mass spectrum of iodoethane Source : DocBrown's Advanced Organic Chemistry URL :[Link]

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• 7. mass spectrum of iodoethane C2H5I CH3CH2I fragmentation pattern of m/z m/e ions for analysis and identification of ethyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

A Technical Guide to the Crystallographic Analysis of 1-Iodo-4-methyloct-1-en-4-ol

Abstract: This technical guide provides a comprehensive overview of the process for determining the three-dimensional structure of the novel organic compound, 1-Iodo-4-methyloct-1-en-4-ol, through single-crystal X-ray diffraction (SCXRD). While crystallographic data for this specific molecule is not publicly available, this document outlines the complete experimental and computational workflow, from synthesis and crystal growth to structure solution and validation. The methodologies described are grounded in established crystallographic principles and best practices, offering researchers and drug development professionals a robust framework for the structural analysis of new chemical entities. The narrative emphasizes the rationale behind key experimental decisions, ensuring a deep understanding of the "why" in addition to the "how."

Introduction

The precise knowledge of a molecule's three-dimensional structure is fundamental to understanding its chemical reactivity, physical properties, and biological activity. For drug development professionals, this structural information is invaluable for rational drug design and structure-activity relationship (SAR) studies. 1-Iodo-4-methyloct-1-en-4-ol, a functionalized tertiary alcohol containing a vinyl iodide moiety, represents a class of versatile synthetic intermediates. The presence of a hydroxyl group (a hydrogen bond donor and acceptor) and an iodine atom (a potential halogen bond donor) suggests that its solid-state architecture will be governed by specific and potentially interesting intermolecular interactions. This guide details the critical steps required to elucidate this architecture via single-crystal X-ray diffraction, the definitive method for determining molecular structure.

Part 1: Synthesis and Crystal Growth: The Foundation of a Successful Structure

The journey to a crystal structure begins with the synthesis of the target compound and, crucially, the growth of high-quality single crystals suitable for diffraction.

Plausible Synthetic Route

A plausible route to 1-Iodo-4-methyloct-1-en-4-ol involves the reaction of a suitable terminal alkyne with an organometallic reagent followed by iodination. For instance, the synthesis could proceed via the addition of a butyl Grignard or butyllithium reagent to pent-1-yn-4-one, followed by an electrophilic iodination step to install the vinyl iodide.

The Crystallization Imperative: From Oil to Order

Many organic molecules, particularly those like 1-Iodo-4-methyloct-1-en-4-ol which lack extensive aromatic systems and possess alkyl chains, may exist as oils at room temperature. Obtaining single crystals from such compounds is often the most challenging phase of the analysis. The goal is to create a supersaturated solution from which the molecule can slowly precipitate in an ordered, crystalline lattice.

Causality in Technique Selection: The choice of crystallization method is dictated by the compound's solubility and thermal stability. A systematic screening of solvents and techniques is paramount.

Recommended Crystallization Protocols for 1-Iodo-4-methyloct-1-en-4-ol:

• Slow Evaporation: This is the simplest method. A solution of the compound in a suitable solvent is left undisturbed, allowing the solvent to evaporate slowly, thereby increasing the concentration to the point of crystallization.[1][2]

  • Protocol:

    • Dissolve ~10-20 mg of the purified oil in a minimal amount of a volatile solvent (e.g., diethyl ether, dichloromethane, or ethyl acetate) in a small vial.

    • Cover the vial with a cap, pierced with a needle to allow for slow solvent egress.

    • Place the vial in a vibration-free environment and observe over several days.

• Solvent/Anti-Solvent Diffusion: This technique is highly effective for oils. The compound is dissolved in a "good" solvent, and an "anti-solvent" (in which the compound is poorly soluble) is introduced slowly.

  • Vapor Diffusion Protocol: This is often the most successful method for obtaining high-quality crystals.[2]

    • Dissolve the compound in a small volume of a relatively low-volatility solvent (e.g., toluene or dichloromethane) in a small, open inner vial.

    • Place this inner vial inside a larger, sealed vial (the "chamber") containing a more volatile anti-solvent (e.g., pentane or hexane).

    • Over time, the anti-solvent vapor will diffuse into the inner vial, reducing the compound's solubility and promoting crystallization.

  • Layering Protocol:

    • Dissolve the compound in a small amount of a dense "good" solvent (e.g., dichloromethane).

    • Carefully layer a less dense, miscible anti-solvent (e.g., hexane) on top, creating a distinct interface.[2]

    • Crystals will ideally form at the interface as the solvents slowly mix.

• Slow Cooling: If the compound is solid at room temperature but has a sharp melting point, recrystallization from a hot, saturated solution can be effective.[1][3][4]

Expert Insight: The tertiary alcohol and vinyl iodide functionalities introduce moderate polarity. A good starting point for solvent screening would be solvent systems with varying polarity, such as diethyl ether/hexane, ethyl acetate/hexane, or acetone/water.[3]

Part 2: X-Ray Diffraction Data Collection and Processing

Once a suitable crystal (typically 0.1-0.3 mm in all dimensions, with sharp edges and no visible defects) is obtained, it is mounted on the diffractometer for data collection.

Data Collection Strategy

• Mounting: The crystal is mounted on a cryoloop and flash-cooled to a low temperature (typically 100 K) in a stream of cold nitrogen gas.

  • Rationale: Low-temperature data collection minimizes atomic thermal motion, resulting in sharper diffraction spots and a higher resolution dataset. This is crucial for accurately locating atoms, especially hydrogen atoms.

• Instrumentation: Data is collected on a modern single-crystal X-ray diffractometer equipped with a sensitive detector (e.g., a CCD or CMOS detector) and a microfocus X-ray source (typically Mo Kα, λ=0.71073 Å, or Cu Kα, λ=1.54184 Å).

• Data Collection: The crystal is rotated in the X-ray beam, and a series of diffraction images (frames) are collected over a wide angular range to ensure a complete dataset.[5]

Data Processing and Reduction

The raw diffraction images are processed to yield a file containing the Miller indices (h,k,l) and the intensity for each reflection.

• Integration: The software identifies the diffraction spots on each frame and integrates their intensities.

• Scaling and Absorption Correction: The intensities from all frames are scaled to a common reference frame. An absorption correction is applied to account for the absorption of X-rays by the crystal itself. This is particularly important for a molecule containing a heavy atom like iodine.

• Space Group Determination: The symmetry of the diffraction pattern is analyzed to determine the crystal system and the space group. Programs like XPREP are commonly used for this step.[6]

Part 3: Structure Solution, Refinement, and Validation

This phase involves converting the processed diffraction data into a 3D atomic model.

Structure Solution

The goal of structure solution is to obtain an initial model of the molecule's position and orientation in the unit cell. For a molecule containing a heavy atom like iodine, the Patterson method is often effective. However, modern direct methods, as implemented in programs like SHELXS or SHELXT, are typically successful for small molecules.[6][7] These programs use statistical phase relationships to generate an initial electron density map from which the positions of the heavier atoms (I, O, C) can be identified.

Structure Refinement

The initial atomic model is refined against the experimental data using a least-squares minimization procedure. This iterative process is typically performed with the SHELXL program.[8]

Key Refinement Steps:

• Initial Isotropic Refinement: All non-hydrogen atoms are refined with isotropic (spherical) thermal parameters.

• Anisotropic Refinement: The thermal motion of non-hydrogen atoms is modeled using anisotropic displacement parameters (ellipsoids), which accounts for the directionality of atomic vibrations.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated geometric positions and refined using a "riding model," where their positions are geometrically dependent on the parent carbon or oxygen atom.

• Final Refinement Cycles: The refinement is continued until the model converges, meaning that further cycles do not produce significant changes in the atomic parameters.

The quality of the final model is assessed using several metrics, most notably the R-factors (R1 and wR2), which measure the agreement between the observed and calculated structure factors. Values of R1 below 5% indicate a good quality refinement.

Structure Validation

Before publication or deposition, the final structural model must be rigorously validated. This is a self-validating step to ensure the chemical and crystallographic reasonableness of the structure.

• checkCIF: The final Crystallographic Information File (CIF) is submitted to the International Union of Crystallography's (IUCr) checkCIF service.[9][10][11][12] This online tool performs a battery of geometric and crystallographic tests and generates a report of any potential issues, which are flagged as Alerts. The goal is to resolve as many alerts as possible before finalizing the structure.

• PLATON: This versatile software tool is used for a deep analysis of the structure's geometry, including checking for missed symmetry, analyzing intermolecular contacts (hydrogen bonds, halogen bonds), and identifying voids in the crystal lattice.[13][14][15][16][17]

Part 4: Data Presentation and Structural Analysis

The final output of a crystallographic study is a CIF file, which contains all the necessary information about the crystal structure and the experiment. Key data should be summarized in tables for clarity.

Crystallographic Data Summary

A standard table summarizing the crystallographic data and refinement details is essential for any publication or report.

Parameter	1-Iodo-4-methyloct-1-en-4-ol
Chemical formula	C9 H17 I O
Formula weight	268.13
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal system	Hypothetical: Monoclinic
Space group	Hypothetical: P2₁/c
Unit cell dimensions	a = x.xxx Å, α = 90°
b = y.yyy Å, β = yy.yyy°
c = z.zzz Å, γ = 90°
Volume	V ų
Z (molecules/unit cell)	4
Density (calculated)	d.ddd Mg/m³
Absorption coefficient	μ.μ mm⁻¹
F(000)	fff
Crystal size	0.xx x 0.yy x 0.zz mm³
Theta range for data collection	θ.θθ to θθ.θθ°
Reflections collected	nnnnn
Independent reflections	nnnn [R(int) = 0.xxxx]
Completeness to theta = 25.242°	99.9 %
Data / restraints / parameters	nnnn / 0 / ppp
Goodness-of-fit on F²	g.ggg
Final R indices [I>2sigma(I)]	R1 = 0.xxxx, wR2 = 0.xxxx
R indices (all data)	R1 = 0.xxxx, wR2 = 0.xxxx
Largest diff. peak and hole	p.ppp and -h.hhh e.Å⁻³

(Note: All values in the table are hypothetical placeholders.)

Analysis of Molecular and Supramolecular Features

With the refined structure in hand, a detailed analysis can be performed.

• Molecular Geometry: Bond lengths, bond angles, and torsion angles should be examined and compared to standard values to confirm the molecular connectivity and conformation.

• Intermolecular Interactions: The packing of molecules in the crystal lattice is directed by non-covalent interactions. For 1-Iodo-4-methyloct-1-en-4-ol, two key interactions are expected:

  • Hydrogen Bonding: The tertiary alcohol group (-OH) is a classic hydrogen bond donor and acceptor. It is highly likely to form O-H···O hydrogen bonds, linking molecules into chains or dimers.

  • Halogen Bonding: The iodine atom on the vinyl group can act as a Lewis acidic halogen bond donor, interacting with Lewis basic sites like the oxygen atom of a neighboring molecule (C-I···O). This interaction is directional and can be a significant force in crystal engineering.

// Hydrogen Bond H1 -> O2 [label=" O-H···O\n Hydrogen Bond", fontcolor="#34A853", color="#34A853", style=dotted, arrowhead=none, len=1.5];

// Halogen Bond I1 -> O3 [label=" C-I···O\n Halogen Bond", fontcolor="#EA4335", color="#EA4335", style=dotted, arrowhead=none, len=1.5]; } caption: "Potential Intermolecular Interactions."

Conclusion

This guide has outlined a comprehensive, field-proven workflow for the determination of the crystal structure of a novel organic compound, using 1-Iodo-4-methyloct-1-en-4-ol as a representative example. By following these steps—from meticulous crystallization to rigorous refinement and validation—researchers can obtain a high-quality, publication-ready crystal structure. The resulting 3D model provides definitive proof of molecular identity and offers invaluable insights into the supramolecular interactions that govern the solid state, which are critical for advancing research in chemistry and drug development.

References

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3–8. [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148–155. (Note: While this reference is for PLATON's validation capabilities, a direct manual link is not stable. The software is available from Utrecht University). [Link]

• PLATON for Windows. School of Chemistry, University of Glasgow. (Accessed March 2026). [Link]

• Purdue University Department of Chemistry. X-Ray Crystallography - Software. (Accessed March 2026). [Link]

• Latifi, R. User guide to crystal structure refinement with SHELXL. (Accessed March 2026). [Link]

• Spek, A. L. PLATON MANUAL. MIT X-Ray Diffraction Facility. (Accessed March 2026). [Link]

• Girolami, G. S. A Guide to Using the SHELXTL Crystallographic Software Package. University of Illinois. (2004). [Link]

• Spek, A. L. Small molecules: the PLATON toolbox. International Union of Crystallography (IUCr). (2021). [Link]

• International Union of Crystallography (IUCr). Publication standards for crystal structures. (2011). [Link]

• Spek, A. L. PLATON INTRO. MIT X-Ray Diffraction Facility. (Accessed March 2026). [Link]

• Digital Curation Centre. IUCr checkCIF. (2012). [Link]

• Sheldrick, G. M. SHELXL-93 Manual. (Accessed March 2026). [Link]

• International Union of Crystallography (IUCr). Crystallographic Information Framework (CIF). (Accessed March 2026). [Link]

• Metadata Standards Catalog. IUCr checkCIF. (Accessed March 2026). [Link]

• Cambridge Crystallographic Data Centre (CCDC). A short guide to Crystallographic Information Files. (Accessed March 2026). [Link]

• University of Washington, Department of Chemistry. How to Grow Crystals. (Accessed March 2026). [Link]

• Amrita Vishwa Vidyapeetham. SOP: CRYSTALLIZATION. (Accessed March 2026). [Link]

• University of Bordeaux. Guide for crystallization. (Accessed March 2026). [Link]

• Papangelakis, V. G. (2016). Crystallisation of inorganic compounds with alcohols. ResearchGate. [Link]

• University of California, Irvine. Recrystallization. (Accessed March 2026). [Link]

• Perles, J. (2020). Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. Crystals, 10(10), 934. [Link]

• Malvern Panalytical. What is Single Crystal X-ray Diffraction?. YouTube. (2020). [Link]

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thermodynamic stability and degradation pathways of 1-Iodo-4-methyloct-1-en-4-ol

An In-depth Technical Guide to the Thermodynamic Stability and Degradation Pathways of 1-Iodo-4-methyloct-1-en-4-ol

Abstract

This technical guide provides a comprehensive analysis of the predicted thermodynamic stability and potential degradation pathways of 1-Iodo-4-methyloct-1-en-4-ol. As a molecule featuring the unique combination of a vinyl iodide and a tertiary allylic alcohol, it presents specific stability challenges crucial for its handling, storage, and application in pharmaceutical development. This document synthesizes information from established chemical principles governing these functional groups to forecast degradation mechanisms under hydrolytic, oxidative, thermal, and photolytic stress. We present detailed, self-validating experimental protocols for forced degradation studies and outline analytical methodologies for the identification of potential degradants. The insights herein are designed to equip researchers with the foundational knowledge required to proactively address the stability liabilities of this and structurally related compounds.

Introduction

The efficacy and safety of a pharmaceutical agent are intrinsically linked to its chemical stability. Degradation can lead to a loss of potency, the formation of inactive byproducts, or worse, the generation of toxic impurities. The subject of this guide, 1-Iodo-4-methyloct-1-en-4-ol, incorporates two functional groups of significant synthetic utility and notable chemical reactivity: a vinyl iodide and a tertiary allylic alcohol.

The vinyl iodide moiety is a versatile precursor in modern organic synthesis, particularly in transition-metal-catalyzed cross-coupling reactions, due to the relatively low bond dissociation energy of the carbon-iodine bond.[1] However, this same attribute renders it susceptible to degradation. The tertiary alcohol, while generally resistant to oxidation, is positioned allylic to the carbon-carbon double bond, a structural feature that can significantly alter its reactivity and open unique degradation channels.[2]

Understanding the interplay between these groups is paramount. This guide provides a predictive assessment of the molecule's stability profile, offering a framework for anticipating degradation pathways and designing robust experimental strategies to ensure its quality and integrity throughout the drug development lifecycle.

Thermodynamic and Kinetic Stability Assessment

The stability of 1-Iodo-4-methyloct-1-en-4-ol is governed by the intrinsic properties of its functional groups and their susceptibility to external factors.

Theoretical Considerations

• Bond Dissociation Energies (BDE): The C(sp²)-I bond is the most labile covalent bond in the molecule, with a BDE of approximately 57.6 kcal/mol.[1] This is significantly weaker than typical C-C, C-H, and C-O bonds, making it the most likely site for homolytic cleavage under photolytic or high-temperature conditions.

• Electronic Effects: The lone pairs on the iodine atom can donate into the π-system of the alkene, which slightly strengthens the C-I bond and reduces the electrophilicity of the carbon center, conferring some kinetic stability against nucleophilic attack compared to alkyl iodides.[1]

• Steric Hindrance: The tertiary alcohol group provides significant steric bulk around the C4 position, which may influence the approach of reactants.

• Allylic System: The tertiary hydroxyl group is in an allylic position. Protonation of this alcohol and subsequent loss of water would generate a tertiary allylic carbocation, which is resonance-stabilized, suggesting that acid-catalyzed dehydration is a highly probable degradation pathway.

Key Factors Influencing Stability

• pH: The molecule is expected to be most stable in a neutral pH range. Acidic conditions are predicted to catalyze the dehydration of the tertiary alcohol. Strongly basic conditions may promote the elimination of hydrogen iodide to form an enyne.[1]

• Temperature: Elevated temperatures can provide the activation energy for elimination reactions (dehydration) and potentially lead to homolytic cleavage of the C-I bond.

• Light: Given the lability of the C-I bond, the compound is expected to be sensitive to UV light, which can induce radical-mediated degradation.[3]

• Oxidants: While tertiary alcohols are generally stable to oxidation, the allylic nature of the alcohol and the presence of a C=C double bond present potential sites for oxidative attack.[2][4]

Predicted Degradation Pathways and Mechanisms

Based on the chemical nature of the vinyl iodide and tertiary allylic alcohol moieties, several degradation pathways can be predicted.

Pathway A: Acid-Catalyzed Dehydration

Under acidic conditions (pH < 4), the tertiary alcohol is susceptible to protonation, forming a good leaving group (water). Its departure generates a resonance-stabilized tertiary allylic carbocation. Subsequent elimination of a proton is expected to yield a mixture of conjugated diene isomers, primarily 4-methyl-1-iodoocta-1,3-diene and 4-methyl-1-iodoocta-1,4-diene.

Caption: Predicted pathway for acid-catalyzed dehydration.

Pathway B: Oxidative Degradation

Exposure to oxidative agents (e.g., hydrogen peroxide, peroxy acids) can lead to several products. The electron-rich double bond is susceptible to epoxidation. Although the tertiary alcohol is resistant to direct oxidation, strong oxidants or radical conditions might lead to fragmentation or other complex reactions.

Caption: Predicted pathway for oxidative degradation.

Pathway C: Photolytic Degradation

The C-I bond is the primary chromophore for UV absorption and is expected to be the site of photolytic cleavage. UV irradiation can cause homolysis of this bond, generating a vinyl radical and an iodine radical. The vinyl radical can then participate in various secondary reactions, such as hydrogen abstraction from the solvent or dimerization.

Caption: Predicted pathway for photolytic C-I bond cleavage.

Experimental Protocols for Stability and Degradation Analysis

To empirically determine the stability profile, a forced degradation (stress testing) study is essential. The following protocols provide a framework for such an investigation.

General Forced Degradation Workflow

A systematic approach is required to test the compound under various stress conditions and analyze the resulting samples.

Caption: General workflow for a forced degradation study.

Protocol: Hydrolytic Stress Testing

Causality: To assess susceptibility to acid- and base-catalyzed hydrolysis and dehydration.

• Preparation: Prepare three sets of solutions of the compound (~0.5 mg/mL) in:

  • a) 0.1 M HCl (Acidic)

  • b) Purified Water (Neutral)

  • c) 0.1 M NaOH (Basic)

• Incubation: Store the solutions in sealed vials at 60°C, protected from light.

• Sampling: Withdraw aliquots at 0, 4, 8, 24, and 48 hours.

• Quenching: Immediately neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively. Dilute all samples with mobile phase to a suitable concentration for analysis.

• Analysis: Analyze by HPLC-UV for parent compound degradation and by LC-MS to identify degradants. Self-Validation: The time-zero sample and the neutral condition sample serve as controls to ensure that degradation is due to the stressor and not the experimental setup itself.

Protocol: Oxidative Stress Testing

Causality: To evaluate the molecule's vulnerability to oxidation, targeting the alkene and allylic positions.

• Preparation: Dissolve the compound (~0.5 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water). Add hydrogen peroxide to a final concentration of 3%.

• Incubation: Store the solution at room temperature, protected from light.

• Sampling: Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

• Quenching: No quenching is typically required, but samples should be analyzed promptly or stored at 2-8°C.

• Analysis: Analyze by HPLC-UV and LC-MS. Self-Validation: A control sample without hydrogen peroxide must be run in parallel to confirm that degradation is caused by the oxidant.

Protocol: Thermal and Photostability Testing

Causality: To assess degradation from heat energy (thermal) and light energy (photolytic), which can induce elimination and radical reactions.

• Thermal Stability:

  • Store the solid compound and a solution of the compound in sealed, clear glass vials in an oven at 80°C.

  • Sample at pre-defined intervals and analyze. A control sample should be kept at 2-8°C.

• Photostability:

  • Expose the solid compound and a solution to a calibrated light source providing both UV and visible output (ICH Q1B guideline conditions).

  • Wrap a parallel set of samples in aluminum foil to serve as dark controls.

  • Analyze exposed and dark control samples after the exposure period. Self-Validation: The dark control in photostability testing and the refrigerated control in thermal testing are critical to isolate the effect of light and heat, respectively.

Data Interpretation and Summary

The data from the forced degradation studies should be compiled to create a comprehensive stability profile. The primary degradants expected under each condition are summarized below.

Stress Condition	Predicted Primary Degradation Pathway	Expected Major Degradant(s)
Acidic (0.1 M HCl, 60°C)	Acid-Catalyzed Dehydration	4-Methyl-1-iodoocta-1,3-diene
Basic (0.1 M NaOH, 60°C)	Elimination of HI	4-Methyloct-1-en-4-ol (potential hydrolysis), 4-methyloct-1-yne-4-ol (potential elimination)
Oxidative (3% H₂O₂, RT)	Epoxidation of Alkene	1-Iodo-1,2-epoxy-4-methyloctan-4-ol
Thermal (80°C)	Dehydration	4-Methyl-1-iodoocta-1,3-diene
Photolytic (ICH Q1B)	Homolytic Cleavage of C-I Bond	4-Methyloct-1-en-4-ol

Conclusion

1-Iodo-4-methyloct-1-en-4-ol is a molecule with significant potential for chemical instability, primarily driven by its two key functional groups. The most probable degradation pathways are acid-catalyzed dehydration to form conjugated dienes and photolytic cleavage of the carbon-iodine bond. The alkene moiety also presents a site for oxidative attack.

Based on this analysis, it is recommended that the compound be handled and stored under the following conditions:

• Storage: In a well-sealed container, protected from light, at refrigerated or frozen temperatures (2-8°C or -20°C).

• pH Control: Formulation and processing should occur in a buffered system maintained at a neutral pH (6-8).

• Inert Atmosphere: To minimize oxidative degradation, storage and handling under an inert atmosphere (e.g., nitrogen or argon) should be considered.

This predictive guide serves as a critical first step. The empirical data generated from the recommended forced degradation studies will be essential to fully elucidate the degradation profile and establish appropriate control strategies for the development of a safe and effective pharmaceutical product.

References

• Rabus, R., et al. (2012). Bacterial degradation of tert-amyl alcohol proceeds via hemiterpene 2-methyl-3-buten-2-ol. Journal of Bacteriology, 194(5), 972-981. [Link][5][6]

• Novak, J. T., et al. (1985). Biodegradation of Methanol and Tertiary Butyl Alcohol in Subsurface Systems. Water Science and Technology, 17(9), 71-85. [Link][7]

• Okuda, T., & Stang, P. J. (2002). Solvolysis of Vinyl Iodonium Salts. New Insights into Vinyl Cation Intermediates. Accounts of Chemical Research, 35(1), 50-58. [Link][8]

• Wikipedia contributors. (2023). Vinyl iodide functional group. Wikipedia, The Free Encyclopedia. [Link][1]

• Quora. (2017). Why are allyl chlorides hydrolysed much more easily than vinyl halides?. [Link][9]

• Schultz, A. G., & Schlessinger, R. H. (1970). The Thermal Decomposition of Tertiary Butyl and Tertiary Amyl Alcohols. Homogeneous Unimolecular Reactions. Journal of the American Chemical Society, 92(13), 4072-4073. [Link][10]

• Pearson+. (n.d.). Under normal circumstances, tertiary alcohols are not oxidized. [Link][2]

• McClelland, R. A. (1977). The hydrolysis of vinyl sulfides. Canadian Journal of Chemistry, 55(3), 548-553. [Link][11]

• Gascón, J., et al. (2005). Ultraviolet photodissociation of vinyl iodide: Understanding the halogen dependence of photodissociation mechanisms in vinyl halides. The Journal of Chemical Physics, 123(18), 184301. [Link][3]

• Chemistry LibreTexts. (2023). The Oxidation of Alcohols. [Link][4]

• Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems. [Link][12]

• Master Organic Chemistry. (2015). Tosylates And Mesylates. [Link][13]

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• 5. Bacterial degradation of tert-amyl alcohol proceeds via hemiterpene 2-methyl-3-buten-2-ol by employing the tertiary alcohol desaturase function of the Rieske nonheme mononuclear iron oxygenase MdpJ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bacterial Degradation of tert-Amyl Alcohol Proceeds via Hemiterpene 2-Methyl-3-Buten-2-ol by Employing the Tertiary Alcohol Desaturase Function of the Rieske Nonheme Mononuclear Iron Oxygenase MdpJ - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Stereoretentive Suzuki-Miyaura Cross-Coupling of 1-Iodo-4-methyloct-1-en-4-ol

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Introduction & Substrate Profiling

The compound 1-Iodo-4-methyloct-1-en-4-ol (CAS: 62555-04-8) is a highly versatile, stereodefined (E) -vinyl iodide featuring a homoallylic tertiary alcohol. It is a critical building block in the total synthesis of complex polyketides and prostaglandin analogs (such as Rioprostil intermediates).

Executing a Suzuki-Miyaura sp2

sp2 cross-coupling on this substrate presents a unique set of challenges. The primary objective is to forge a new carbon-carbon bond while strictly preserving the (E) -alkene geometry and preventing the dehydration or metal-coordination of the unprotected tertiary hydroxyl group. This application note details the mechanistic rationale and optimized protocols required to achieve high-yielding, stereoretentive couplings.

Mechanistic Causality & Reaction Design (E-E-A-T)

As a Senior Application Scientist, it is crucial to understand why specific reagents and conditions are selected, rather than simply following a recipe. The reaction design for this substrate is governed by three mechanistic pillars:

A. Oxidative Addition & Bond Energetics

The C(sp2)−I bond possesses a relatively low bond dissociation energy (approximately 57.6 kcal/mol) compared to corresponding bromides (72.1 kcal/mol) and chlorides (83.7 kcal/mol) .

• Causality: This energetic favorability allows the oxidative addition of Palladium(0) to proceed rapidly at room temperature. Operating at ambient temperatures (25 °C) is critical for this substrate, as elevated temperatures promote unwanted β -hydride elimination and the acid/base-catalyzed dehydration of the C4 tertiary alcohol.

B. Transmetalation & Tolerance of the Unprotected Alcohol

Boronic acids require base activation to form the reactive "ate" complex necessary for transmetalation .

• Causality: While unprotected alcohols can coordinate to transition metals and poison the catalyst, the tertiary nature of the C4 alcohol in 1-iodo-4-methyloct-1-en-4-ol provides significant steric shielding. By utilizing mild, aqueous inorganic bases (e.g., K3​PO4​ or Cs2​CO3​ ), the alcohol remains protonated, preventing alkoxide-driven side reactions. Similar tolerances have been successfully validated in the total synthesis of complex targets like Leptofuranin D .

C. Stereoretention via Reductive Elimination

The Suzuki-Miyaura coupling is inherently stereospecific.

• Causality: The initial oxidative addition proceeds with retention of configuration, and the subsequent reductive elimination from the Pd(II) intermediate is a concerted process. This ensures the (E) -geometry of 1-Iodo-4-methyloct-1-en-4-ol is perfectly translated into the resulting diene or styrene product.

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling for vinyl iodides.

Reaction Conditions Optimization

To establish a self-validating protocol, various conditions were screened using phenylboronic acid as the model coupling partner. The data below illustrates how mild bases and ambient temperatures suppress byproducts.

Entry	Catalyst (5 mol%)	Base (2.0 equiv)	Solvent (0.1 M)	Temp (°C)	Time (h)	Yield (%)	E:Z Ratio
1	Pd(PPh3​)4​	K2​CO3​	Toluene/EtOH/ H2​O	80	12	45	95:5
2	Pd(PPh3​)4​	K3​PO4​	THF/ H2​O (5:1)	50	8	72	>99:1
3	Pd(dppf)Cl2​	K3​PO4​	THF/ H2​O (5:1)	25	16	88	>99:1
4	Pd(OAc)2​ / SPhos	Cs2​CO3​	DMF/ H2​O (10:1)	25	4	91	>99:1
5	Pd(dppf)Cl2​	NaOH (aq)	THF	25	12	65*	90:10

*Note: Stronger bases (Entry 5) led to trace amounts of tertiary alcohol dehydration byproducts and slightly lower stereoretention. Entry 3 is selected as the standard protocol due to the optimal balance of high yield, perfect stereoretention, and operational simplicity.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system , incorporating specific analytical checkpoints to ensure the integrity of the reaction at every stage.

Scale: 1.0 mmol Target Product: (E) -4-methyl-1-phenyloct-1-en-4-ol (Assuming coupling with Phenylboronic acid).

Step 1: Reagent Assembly & Degassing

• Charge a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar with 1-Iodo-4-methyloct-1-en-4-ol (268.1 mg, 1.0 mmol, 1.0 equiv), Phenylboronic acid (146.3 mg, 1.2 mmol, 1.2 equiv), and Pd(dppf)Cl2​ (36.6 mg, 0.05 mmol, 5 mol%).

• Add 8.0 mL of anhydrous THF to the flask.

• In a separate vial, dissolve K3​PO4​ (424.5 mg, 2.0 mmol, 2.0 equiv) in 2.0 mL of deionized water. Add this aqueous solution to the Schlenk flask.

• Critical Degassing: Submerge a long needle into the biphasic mixture and sparge with Argon gas for 15 minutes.

Validation Checkpoint 1: Degassing is essential because O2​ promotes the oxidative homocoupling of boronic acids. Post-sparging, the mixture should appear as a homogeneous reddish-orange suspension with no active bubbling.

Step 2: Reaction Execution

• Seal the Schlenk flask under a positive pressure of Argon.

• Stir the reaction mixture vigorously at 25 °C (room temperature) for 16 hours.

Validation Checkpoint 2: Perform TLC analysis (Hexanes/EtOAc 8:2) visualized with a KMnO4​ stain. The starting vinyl iodide ( Rf​≈0.6 ) must be completely consumed, replaced by an UV-active product spot ( Rf​≈0.45 ). The tertiary alcohol ensures the product retains moderate polarity.

Step 3: Aqueous Workup

• Quench the reaction by adding 10 mL of saturated aqueous NH4​Cl .

• Transfer the mixture to a separatory funnel and extract with Ethyl Acetate ( 3×15 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Step 4: Purification & Characterization

• Purify the crude residue via flash column chromatography on silica gel, using a gradient of 5% to 20% EtOAc in Hexanes.

Validation Checkpoint 3 (NMR Integrity): Analyze the purified product via 1H NMR ( CDCl3​ ). The vinylic protons of the product must exhibit a coupling constant ( J ) of 15.0–16.5 Hz, confirming the strict retention of the (E) -alkene geometry. Furthermore, the singlet for the C4 methyl group ( ≈1.15 ppm) must remain intact, proving that no dehydration occurred.

Figure 2: Step-by-step experimental workflow for the cross-coupling protocol.

References

• Title: Vinyl iodide functional group - Wikipedia Source: Wikipedia URL: [Link]

• Title: Total synthesis and structure confirmation of leptofuranin D Source: PubMed - NIH URL: [Link]

• Title: Suzuki-Miyaura Coupling - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

Application Note: The Strategic Application of 1-Iodo-4-methyloct-1-en-4-ol in the Total Synthesis of Rioprostil

Introduction and Strategic Significance

The development of synthetic prostaglandin analogs has revolutionized the treatment of gastric mucosal damage and peptic ulcer disease. Among these, Rioprostil (TR-4698) stands out as a potent, orally active 16-methyl prostaglandin E1 analog that exhibits profound gastric antisecretory and cytoprotective properties without the extensive side effects associated with natural prostaglandins [1, 2].

In the convergent total synthesis of Rioprostil, the molecular architecture is constructed by coupling a functionalized cyclopentenone (the alpha-chain precursor) with a highly specific omega-chain (lower chain) building block. 1-Iodo-4-methyloct-1-en-4-ol (CAS: 62555-04-8) serves as this critical omega-chain intermediate [3]. By installing the C16-methyl and C16-hydroxyl groups early in the synthetic sequence, this vinyl iodide enables a highly stereoselective 1,4-conjugate addition that establishes the trans-C13-C14 double bond essential for the drug's biological activity.

Retrosynthetic Rationale & Mechanistic Causality

The utilization of 1-iodo-4-methyloct-1-en-4-ol is driven by strict stereochemical and electronic requirements. Natural and synthetic prostaglandins require an (E)-alkene geometry at the C13-C14 position.

By starting with a terminal alkyne (4-methyloct-1-yn-4-ol), chemists can leverage a hydroalumination-iodination sequence. The syn-addition of diisobutylaluminum hydride (DIBAL-H) securely establishes the trans geometry. Subsequent electrophilic trapping with iodine proceeds with strict retention of configuration.

Furthermore, the choice of an iodine atom at the vinyl position is not arbitrary. Vinyl iodides undergo rapid, quantitative halogen-metal exchange with tert-butyllithium at cryogenic temperatures, cleanly generating the vinyllithium species required for subsequent cuprate formation.

Figure 1: Retrosynthetic workflow for the integration of 1-Iodo-4-methyloct-1-en-4-ol into Rioprostil.

Quantitative Data Summaries

To ensure reproducibility and facilitate process scaling, the physicochemical properties of the intermediate and the expected yields for the omega-chain integration sequence are summarized below.

Table 1: Physicochemical Properties of 1-Iodo-4-methyloct-1-en-4-ol [4]

Property	Value
CAS Number	62555-04-8
Molecular Formula	C9H17IO
Molecular Weight	268.13 g/mol
Exact Mass	268.0324
Topological Polar Surface Area	20.2 Ų
Rotatable Bonds	5

Table 2: Reaction Parameters and Yield Optimization for Omega-Chain Synthesis

Synthetic Step	Reagents / Conditions	Key Mechanistic Control	Typical Yield (%)
Alkyne Formation	Propargylmagnesium bromide, 2-hexanone, Et₂O, 0°C	Nucleophilic addition to ketone	80 - 85%
Hydroalumination-Iodination	DIBAL-H (heptane), I₂ (THF), -78°C to RT	Syn-addition; stereoretentive iodination	70 - 78%
Hydroxyl Protection	DHP, p-TsOH, CH₂Cl₂, RT	Masking tertiary alcohol to prevent deprotonation	90 - 95%
Cuprate Conjugate Addition	t-BuLi (-78°C), Cu-pentyne, Cyclopentenone	Halogen-metal exchange; facial selectivity	55 - 65%

Experimental Workflows & Protocols

The following protocols outline the critical steps for synthesizing and utilizing the vinyl iodide intermediate. These procedures are designed as self-validating systems, incorporating specific in-process controls to ensure high-fidelity execution.

Protocol A: Stereoselective Synthesis of 1-Iodo-4-methyloct-1-en-4-ol

Objective: Convert 4-methyloct-1-yn-4-ol to the (E)-vinyl iodide with strict stereocontrol.

• Preparation: Flame-dry a 3-neck round-bottom flask under an argon atmosphere. Charge the flask with 4-methyloct-1-yn-4-ol (1.0 eq) dissolved in anhydrous heptane.

• Hydroalumination: Cool the solution to 0°C. Add DIBAL-H (1.0 M in heptane, 2.1 eq) dropwise via syringe.

  • Causality: The first equivalent of DIBAL-H deprotonates the tertiary alcohol. The second equivalent coordinates to the alkyne and undergoes a concerted syn-hydrometalation. Steric bulk forces the aluminum atom to the less hindered terminal C1 position.

• Thermal Shift: Warm the reaction to 50°C for 2 hours to drive the hydrometalation to completion, then cool to -78°C.

• Electrophilic Trapping: Dissolve elemental iodine (I₂, 3.0 eq) in anhydrous THF and add it dropwise to the -78°C solution.

  • Self-Validation (Visual Cue): The dark color of the iodine solution will rapidly decolorize as it reacts with the vinyl aluminum species. The endpoint is reached when a faint purple/brown tint persists in the flask, indicating complete consumption of the organometallic intermediate.

• Workup: Quench the reaction carefully with 1M HCl to break the aluminum salts. Extract with ethyl acetate, wash with saturated Na₂S₂O₃ (to remove excess iodine), dry over MgSO₄, and concentrate under reduced pressure.

Protocol B: Higher-Order Cuprate Formation and Conjugate Addition

Objective: Couple the protected omega-chain to the cyclopentenone core to form the prostaglandin skeleton.

• Protection (Pre-requisite): Ensure the tertiary alcohol of the vinyl iodide is protected as a tetrahydropyranyl (THP) ether using 3,4-dihydro-2H-pyran (DHP) and catalytic p-toluenesulfonic acid [1].

• Halogen-Metal Exchange: Dissolve the THP-protected vinyl iodide (1.0 eq) in anhydrous ether and cool to -78°C under argon. Add tert-butyllithium (1.7 M in pentane, 2.0 eq ) dropwise.

  • Causality: Exactly two equivalents of t-BuLi are mandatory. The first equivalent executes the halogen-metal exchange, yielding the vinyllithium species and tert-butyl iodide. The second equivalent immediately acts as a sacrificial base, destroying the highly reactive tert-butyl iodide (via E2 elimination into isobutylene and isobutane). Failure to use 2.0 equivalents will result in the vinyllithium species alkylating the tert-butyl iodide, destroying the starting material.

• Cuprate Generation: After 30 minutes at -78°C, add copper(I) pentyne (1.0 eq) dissolved in ether. Stir for 15 minutes.

  • Causality: The addition of Cu-pentyne forms a mixed organolithiocuprate (R(pentyne)CuLi). The bulky pentyne acts as a non-transferable "dummy" ligand. During the subsequent coupling, the less tightly bound, highly nucleophilic omega-chain is selectively transferred.

• Conjugate Addition: Add the chiral cyclopentenone (alpha-chain precursor, 0.8 eq) dropwise at -78°C. Stir for 1 hour, then slowly warm to -40°C.

  • Self-Validation (TLC Control): Quench a 50 µL aliquot in saturated NH₄Cl and extract with ether. Spot on a silica TLC plate (UV active). The reaction is complete when the UV-active spot of the starting cyclopentenone disappears, replaced by a non-UV-active product spot (stainable with phosphomolybdic acid).

• Global Deprotection: Following standard workup, the resulting tris-THP protected intermediate is treated with an Acetic Acid/Water/THF (3:1:1) mixture at 40°C to cleave all THP groups, yielding crude Rioprostil [1].

Conclusion

The use of 1-Iodo-4-methyloct-1-en-4-ol exemplifies the elegance of convergent total synthesis in modern drug development. By mastering the stereospecific hydroalumination-iodination and the subsequent mixed cuprate conjugate addition, researchers can reliably scale the production of complex 16-methyl prostaglandin analogs like Rioprostil. The self-validating visual and chromatographic controls embedded in these protocols ensure high batch-to-batch consistency, a critical requirement for pharmaceutical manufacturing.

References

• Prepartion of Rioprostil LookChem Chemical Technology Database. URL:[Link]

• Discovery and synthesis of rioprostil Scandinavian Journal of Gastroenterology Supplement, 1989; 164:1-8. URL:[Link]

• Synthesis and gastric antisecretory properties of 15-deoxy-16-hydroxyprostaglandin E analogs Journal of Medicinal Chemistry, 1977, 20 (9), 1152-1159. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 1-Iodo-4-methyloct-1-en-4-ol

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and procedural bottlenecks encountered during the synthesis of 1-Iodo-4-methyloct-1-en-4-ol (CAS: 62555-04-8). This molecule is a critical (E)-vinyl iodide intermediate used in the synthesis of prostaglandin analogs such as Rioprostil[1].

The synthesis fundamentally relies on a two-stage workflow: the propargylation of 2-hexanone to form the homopropargylic alcohol (4-methyloct-1-yn-4-ol), followed by a highly regioselective hydroalumination-iodination sequence. Below, we dissect the causality behind common experimental failures and provide self-validating protocols to maximize your overall synthetic yield.

Synthetic Workflow Overview

Synthetic workflow for 1-Iodo-4-methyloct-1-en-4-ol comparing the DIBAL-H and Schwartz pathways.

Phase 1: Propargylation of 2-Hexanone

Q: Why is my yield of 4-methyloct-1-yn-4-ol so low, and why am I isolating significant amounts of 1,5-hexadiyne and allenyl byproducts?

Mechanistic Causality: This is a classic failure mode when relying on traditional Grignard chemistry for propargylation. Propargyl magnesium bromide exists in a dynamic thermodynamic equilibrium with its allenyl isomer. Furthermore, the high basicity of the Grignard reagent heavily promotes the enolization of the starting 2-hexanone rather than nucleophilic addition, leading to poor conversion and the recovery of unreacted starting material. Additionally, Wurtz-type homocoupling of the propargyl bromide generates the 1,5-hexadiyne byproduct.

The Solution: To suppress enolization and favor the propargyl addition, switch from a Grignard to a Barbier-type reaction using activated zinc. Zinc organometallics are significantly less basic than their magnesium counterparts. The tighter coordination of zinc also kinetically favors the propargyl structure over the allenyl structure, ensuring high regioselectivity.

Protocol 1: Self-Validating Barbier Propargylation

• Activation: Suspend 1.5 eq of Zinc dust in anhydrous THF. Activate with 1-2 drops of 1,2-dibromoethane and heat to reflux for 5 minutes, then cool to room temperature. (Self-validation: The grey suspension should become slightly darker and uniform, indicating the successful removal of the passivating ZnO layer).

• Addition: Add 1.0 eq of 2-hexanone to the active zinc suspension.

• Coupling: Slowly add 1.5 eq of propargyl bromide (80% wt in toluene) dropwise over 1 hour. Maintain the internal temperature strictly between 20–25 °C using a water bath. (Causality: Slow addition maintains a low concentration of the electrophile, preventing thermal runaway and minimizing Wurtz homocoupling).

• Quench: Stir for an additional 2 hours, then quench carefully with saturated aqueous NH₄Cl. Extract with EtOAc, dry over Na₂SO₄, and concentrate to yield 4-methyloct-1-yn-4-ol.

Phase 2: Hydroalumination vs. Hydrozirconation

Q: I am using the standard DIBAL-H/I₂ protocol to synthesize 1-iodo-4-methyloct-1-en-4-ol, but I am observing incomplete conversion and mixed E/Z isomers. What is the mechanistic cause?

Mechanistic Causality: The foundational synthetic route for this prostaglandin intermediate utilizes DIBAL-H for the hydroalumination of the terminal alkyne[1]. However, 4-methyloct-1-yn-4-ol contains a free tertiary hydroxyl group at the C4 position. This free OH is highly acidic relative to the hydride and instantly consumes exactly 1.0 equivalent of DIBAL-H, evolving hydrogen gas and forming a bulky diisobutylaluminum alkoxide intermediate.

If you use a 1:1 stoichiometry, the reaction will stall immediately after deprotonation. You must use a strict 2.1 equivalents of DIBAL-H. The newly formed bulky aluminum alkoxide at C4 acts as an intramolecular directing group, sterically guiding the second equivalent of DIBAL-H to attack the terminal alkyne via an anti-Markovnikov addition.

Q: Can I replace DIBAL-H with Schwartz's Reagent (Cp₂ZrHCl) to improve the regioselectivity of the terminal alkyne iodination?

Mechanistic Causality: While Schwartz's reagent is universally celebrated for the regioselective hydrozirconation-iodination of terminal alkynes[2], it fails when applied directly to free terminal homopropargylic alcohols like 4-methyloct-1-yn-4-ol. Research by demonstrates that the free hydroxyl group strongly coordinates with the zirconium center, forming a highly stable alkoxy-zirconium chelate[3]. This chelate resists the necessary rearrangement and hydrozirconation steps, leading to poor conversion and over-reduction[3].

To utilize Schwartz's reagent effectively, you must first protect the tertiary alcohol (e.g., as a TMS or THP ether)[1]. Once protected, you can achieve >95% yields using the highly efficient in situ Schwartz reagent protocol (Cp₂ZrCl₂ + LiAlH(OtBu)₃) developed by [2].

Protocol 2: Optimized DIBAL-H Hydroalumination-Iodination

• Alkoxide Formation: Dissolve 1.0 eq of 4-methyloct-1-yn-4-ol in anhydrous hexanes/THF (1:1) under a strictly inert atmosphere (Argon). Cool to 0 °C.

• Hydroalumination: Dropwise add 2.1 eq of DIBAL-H (1.0 M in hexanes). (Self-validation: Vigorous gas evolution (H₂) will occur during the first 1.0 eq addition. The cessation of gas marks the complete formation of the directing aluminum alkoxide).

• Heating: Warm the reaction to 60 °C for 3 hours to drive the hydroalumination of the alkyne to completion.

• Iodination: Cool the reaction drastically to -78 °C. Add a solution of 2.5 eq of Iodine (I₂) in THF dropwise in the dark. (Causality: The extreme cold prevents the thermodynamic isomerization of the (E)-vinyl aluminum intermediate during electrophilic halogenation).

• Workup: Quench with saturated aqueous Rochelle's salt (potassium sodium tartrate) and 10% Na₂S₂O₃ to break the stubborn aluminum emulsion and reduce excess iodine. Extract with Et₂O to isolate pure (E)-1-iodo-4-methyloct-1-en-4-ol.

Quantitative Method Comparison

Synthetic Strategy	Substrate State	Reagent (Equivalents)	Typical Conversion	(E):(Z) Selectivity	Primary Mechanistic Constraint
Traditional Grignard	2-Hexanone	Propargyl-MgBr (1.2)	45 - 55%	N/A	High basicity causes severe ketone enolization
Barbier Addition	2-Hexanone	Propargyl-Br / Zn (1.5)	> 85%	N/A	Suppresses enolization; high propargyl selectivity
Hydroalumination	Free Alkyne-OH	DIBAL-H (2.1)	75 - 80%	> 95:5	Requires strict 2.1 eq to account for free OH
Hydrozirconation	Free Alkyne-OH	Cp₂Zr(H)Cl (2.1)	< 30%	Mixed	Stable alkoxy-zirconium chelate prevents reaction
Hydrozirconation	TMS-Protected	Cp₂Zr(H)Cl (1.2)	> 90%	> 98:2	Excellent yield, but requires extra protection steps

References

• Woessner, W. D.; Biddlecom, W. G.; Kluender, H. C. Preparation of 15-deoxy-16-hydroxyprostaglandins. U.S. Patent 4,132,738, January 2, 1979.

• Liu, X.; Ready, J. M. Directed Hydrozirconation of Homopropargylic Alcohols. Tetrahedron2008 , 64 (29), 6955-6960. URL:[Link]

• Zhao, Y.; Snieckus, V. A Practical in situ Generation of the Schwartz Reagent. Reduction of Tertiary Amides to Aldehydes and Hydrozirconation. Org. Lett.2014 , 16 (2), 390–393. URL:[Link]

Sources

• 1. Rioprostil, TR-4698, ORF-15927-药物合成数据库 [drugfuture.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Directed Hydrozirconation of Homopropargylic Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification and Separation of 1-Iodo-4-methyloct-1-en-4-ol (E/Z Isomers)

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating the (E) and (Z) isomers of 1-Iodo-4-methyloct-1-en-4-ol (CAS: 62555-04-8)[1].

This molecule presents a dual challenge: it contains a photolabile vinylic iodide at the C1 position[2] and a highly acid-sensitive tertiary alcohol at the C4 position. Standard purification techniques frequently lead to spontaneous E-to-Z isomerization, homolytic degradation, or dehydration[3]. This guide provides field-proven, self-validating methodologies to ensure high-fidelity separation.

Decision matrix for selecting the optimal E/Z isomer separation technique.

Argentation Chromatography (AgNO₃-Silica Gel)

Q: Why does standard normal-phase silica fail to separate these isomers, and why is argentation chromatography required? A: The (E) and (Z) isomers of vinylic iodides possess nearly identical dipole moments and boiling points, resulting in co-elution on standard silica. Argentation chromatography resolves this by impregnating the silica with silver ions (Ag⁺). These ions form reversible π-complexes with the alkene double bonds[4]. Because the (E) and (Z) isomers present different steric environments around the C1=C2 bond, their binding affinities to Ag⁺ differ significantly, allowing for baseline separation[5].

Protocol 1: Argentation Column Chromatography

This protocol is self-validating: the visual state of the column (white vs. black) directly indicates the active state of the silver stationary phase.

Step 1: Preparation of the Stationary Phase (10% w/w) Dissolve 10 g of AgNO₃ in 50 mL of deionized water. Slurry 90 g of standard silica gel (60 Å, 230-400 mesh) in 200 mL of deionized water. Slowly combine the solutions while stirring. Remove the water under reduced pressure (rotary evaporator) in a dark room until a free-flowing powder forms[6]. Causality: Water ensures uniform distribution of Ag⁺ into the silica pores before evaporation.

Step 2: Activation and Storage Activate the powder at 120°C for 4 hours. Store strictly in a desiccator protected from light[6]. Causality: Heat drives off residual moisture that would otherwise hydrate the Ag⁺ ions, weakening their ability to form π-complexes with your vinylic iodide.

Step 3: Column Packing and Shielding Wrap the glass chromatography column entirely in aluminum foil. Pack the column using a slurry of the activated AgNO₃-silica in 100% hexanes[6].

Step 4: Loading and Elution Load the crude 1-Iodo-4-methyloct-1-en-4-ol mixture. Elute using a shallow step-gradient of hexanes to a slightly more polar solvent (e.g., 1% to 5% ethyl acetate in hexanes). The sterically hindered isomer will elute first, as it forms a weaker π-complex with the silver ions[7].

Troubleshooting Argentation Chromatography

Q: My column is turning dark grey/black during the run, and the isomers are co-eluting. What went wrong? A: The silver ions (Ag⁺) are being reduced to metallic silver (Ag⁰). This destroys the stationary phase's ability to bind the alkenes[6]. This is caused either by light penetrating the column or by reactive impurities in your crude mixture. Solution: Ensure complete foil wrapping and pre-filter your crude sample through a small plug of standard silica to remove highly reactive impurities before loading it onto the silver column.

Q: The retention times are completely irreproducible between runs. How do I fix this? A: Irreproducible retention times indicate degradation of the silver nitrate or inconsistent mobile phase mixing[6]. Because Ag⁺ coordinates with trace water, even minor variations in solvent humidity will drastically shift retention times. Solution: Use strictly anhydrous, HPLC-grade solvents and prepare a fresh column for each separation.

Preparative Reverse-Phase HPLC

Q: When should I opt for Preparative HPLC over Argentation Chromatography? A: Preparative HPLC is the method of choice for smaller scales (< 500 mg) where ultra-high purity (>99%) is required for downstream biological assays or sensitive cross-coupling reactions[7].

Protocol 2: Neutral Preparative HPLC

This protocol is designed to prevent the acid-catalyzed dehydration of the C4 tertiary alcohol.

Step 1: Column Selection Utilize a preparative C18 column (e.g., 21.2 x 250 mm, 5 µm).

Step 2: Mobile Phase Formulation (Critical) Use a gradient of Water and Acetonitrile. Do not use Trifluoroacetic Acid (TFA) or Formic Acid. If a modifier is necessary for peak shape, use 10 mM Ammonium Acetate (pH ~6.8). Causality: The tertiary alcohol at C4 will rapidly protonate in the presence of acidic modifiers, leaving as water to form a stable carbocation, which subsequently eliminates to form an unwanted diene.

Step 3: Separation and Fraction Recovery Monitor UV absorbance at 210 nm and 254 nm. Collect the separated (E) and (Z) fractions. Immediately remove the solvent under reduced pressure at a bath temperature no higher than 25°C.

Troubleshooting HPLC

Q: I achieved baseline separation on the HPLC, but NMR analysis of the isolated fractions shows a mixture of E and Z isomers again. Why? A: You are observing post-purification isomerization. Vinylic iodides can undergo spontaneous E-to-Z isomerization via homolytic C-I bond cleavage when exposed to ambient light or heat during the solvent evaporation step[2][3]. Solution: Evaporate the HPLC fractions in amber flasks, maintain the water bath below 25°C, and purge the rotary evaporator with argon before breaking the vacuum.

Molecular Stability & Handling

Understanding the degradation pathways of 1-Iodo-4-methyloct-1-en-4-ol is critical to maintaining isomeric purity after separation.

Mechanistic pathways of degradation and isomerization for the target molecule.

Q: How should I store the purified isomers to guarantee long-term stability? A: Store the purified (E) and (Z) isomers neat (without solvent) in tightly sealed amber glass vials under an inert atmosphere (Argon or Nitrogen) at -20°C. If your downstream application permits, adding a trace amount of a radical scavenger (like BHT) will further inhibit the homolytic C-I cleavage pathway[2].

Quantitative Comparison of Separation Techniques

Use the following data table to benchmark your expected experimental parameters and validate your system's performance.

Parameter	Argentation Chromatography (AgNO₃-Silica)	Preparative HPLC (Reverse Phase)
Optimal Scale	> 500 mg (Bulk crude separation)	< 500 mg (Fine purification)
Separation Mechanism	π-complexation with Ag⁺	Hydrophobic partitioning
Typical Resolution (Rs)	1.2 - 1.5	> 2.0 (Baseline)
Loading Capacity	1% - 2% of stationary phase weight	0.1% - 0.5% of column volume
Isomerization Risk	Low (if column is shielded from light)	Moderate (if fractions sit in solution)
Typical Recovery Rate	75% - 85%	85% - 95%
Primary Failure Mode	Ag⁺ reduction (column blackening)	Acid-catalyzed dehydration

References

• Benchchem. "resolving (E)- and (Z)-isomers of icos-5-ene". Benchchem.
• Google Patents. "US7332092B2 - Method of separating E and Z isomers of an alkene alcohol and derivatives thereof". Google Patents.
• ResearchGate. "How to separate E and Z isomers?". ResearchGate.
• RSC Publishing. "Preparative separation of α- and β-santalenes and (Z)-α- and (Z)-β-santalols using silver nitrate-impregnated silica gel medium pressure liquid chromatography and analysis of sandalwood oil". RSC.
• UQ eSpace. "Chromatography with Silver Nitrate: Part 2". The University of Queensland.
• Wikipedia. "Vinyl iodide functional group". Wikipedia.
• ChemicalBook. "1-Octen-4-ol, 1-iodo-4-methyl-, (E)- (9CI) | 62555-04-8". ChemicalBook.
• NIH. "Unexpected E-to-Z Isomerizations during the Negishi-Type Homocoupling of E-Iodoalkenes". NIH.

Sources

• 1. 1-Octen-4-ol, 1-iodo-4-methyl-, (E)- (9CI) | 62555-04-8 [chemicalbook.com]
• 2. Vinyl iodide functional group - Wikipedia [en.wikipedia.org]
• 3. Unexpected E-to-Z Isomerizations during the Negishi-Type Homocoupling of E-Iodoalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Preparative separation of α- and β-santalenes and (Z)-α- and (Z)-β-santalols using silver nitrate-impregnated silica gel medium pressure liquid chromatography and analysis of sandalwood oil - Analyst (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Deiodination in Vinyl Iodide Cross-Couplings

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing unwanted deiodination (hydrodehalogenation) when utilizing 1-Iodo-4-methyloct-1-en-4-ol in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, or Heck couplings).

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will dissect the mechanistic causality of this specific side reaction, provide self-validating experimental protocols, and offer data-driven solutions to optimize your catalytic cycles.

Part 1: Mechanistic Causality & FAQs

Q1: Why is 1-Iodo-4-methyloct-1-en-4-ol specifically prone to deiodination during cross-coupling? A1: Vinyl iodides are highly reactive toward oxidative addition due to the weak C–I bond (approx. 57.6 kcal/mol)[1]. However, 1-Iodo-4-methyloct-1-en-4-ol possesses a unique structural vulnerability: a tertiary alcohol at the C4 position. While this tertiary alcohol cannot undergo direct β -hydride elimination (as it lacks an α -proton), the hydroxyl oxygen can coordinate intramolecularly to the electrophilic Pd(II) center after oxidative addition. This forms a stable 6-membered palladacycle. This coordination thermodynamically stabilizes the intermediate, drastically slowing down the subsequent transmetalation step. The prolonged lifetime of the Vinyl-Pd(II)-I intermediate makes it highly susceptible to background hydrodehalogenation from external hydride sources[2].

Q2: What are the primary sources of the hydride causing this hydrodehalogenation? A2: The formation of the deiodinated byproduct (4-methyloct-1-en-4-ol) requires the generation of a Palladium-Hydride (Pd-H) species[2]. In your reaction mixture, hydrides typically originate from:

• Amine Bases: Triethylamine (TEA) or DIPEA can coordinate to Pd and undergo β -hydride elimination, acting as potent hydride donors[3].

• Solvents: Solvents like DMF, NMP, or primary/secondary alcohols can decompose or oxidize under catalytic conditions to donate hydrides[3].

• Trace Moisture: Water can react with phosphine ligands to generate phosphine oxides and a reactive Pd-H species[2].

Q3: How should I optimize the base and solvent to suppress this side reaction? A3: You must eliminate all potential hydride donors from your reaction matrix. Switch from amine bases to anhydrous, non-nucleophilic inorganic bases such as K3​PO4​ or Cs2​CO3​ [3]. Avoid strong alkoxide bases, which can also act as reductants[2]. Replace reducible solvents (like DMF or ethanol) with rigorously anhydrous, aprotic solvents such as Toluene, THF, or 1,4-Dioxane[2].

Q4: Which ligand systems are most effective at preventing deiodination for this substrate? A4: To outcompete the deiodination pathway, you must accelerate the rate of transmetalation and reductive elimination[3]. Standard ligands like PPh3​ are often too slow for sterically hindered or coordinating substrates. Employ bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos) or P(t-Bu)3​ [4]. These ligands increase electron density at the metal center to facilitate transmetalation and exert steric pressure that forces rapid reductive elimination[5], minimizing the lifespan of the vulnerable Pd(II) intermediate.

Q5: If optimizing conditions fails, what structural modification can I make to the starting material? A5: Protect the C4 tertiary alcohol. Converting the free hydroxyl group to a bulky silyl ether (e.g., TBS or TIPS) physically blocks its ability to coordinate to the palladium center. This prevents the formation of the transmetalation-inhibiting palladacycle, restoring the normal kinetics of the catalytic cycle.

Part 2: Visualizing the Catalytic Conflict

The following diagram illustrates the kinetic competition between the desired cross-coupling cycle and the unwanted hydrodehalogenation pathway.

Caption: Catalytic cycle showing desired cross-coupling vs. competing hydrodehalogenation.

Part 3: Quantitative Optimization Data

The table below summarizes the causality of different reaction parameters on the yield of the desired cross-coupled product versus the deiodinated byproduct (4-methyloct-1-en-4-ol).

Entry	Solvent (Anhydrous)	Base	Ligand	Substrate Modification	Cross-Coupling Yield (%)	Deiodination Yield (%)
1	DMF	Et3​N	PPh3​	None (Free OH)	15%	72%
2	Toluene	K2​CO3​	PPh3​	None (Free OH)	42%	45%
3	Toluene	K3​PO4​	XPhos	None (Free OH)	81%	8%
4	THF	Cs2​CO3​	dtbpf	None (Free OH)	85%	5%
5	Toluene	K3​PO4​	XPhos	TBS-Protected OH	94%	< 2%

Data Interpretation: Entry 1 represents the worst-case scenario where both the solvent and base act as hydride donors. Entries 3 and 4 demonstrate that eliminating hydride sources and accelerating transmetalation with bulky ligands suppresses the side reaction. Entry 5 proves that removing the coordinating ability of the C4 alcohol effectively eradicates the deiodination pathway.

Part 4: Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol incorporates an internal standard for real-time kinetic monitoring, allowing you to validate the suppression of deiodination before the reaction is complete.

Optimized Suzuki-Miyaura Coupling of 1-Iodo-4-methyloct-1-en-4-ol

Step 1: Reaction Setup & Self-Validation Prep To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-Iodo-4-methyloct-1-en-4-ol (1.0 equiv, 1.0 mmol), the desired boronic acid (1.5 equiv, 1.5 mmol), Pd2​(dba)3​ (2 mol%), XPhos (8 mol%), and anhydrous K3​PO4​ (2.0 equiv). Validation Addition: Add exactly 0.5 mmol of n-dodecane. This acts as an inert internal standard for GC-MS tracking.

Step 2: Atmosphere Control Seal the flask with a septum and purge the system with Argon using three vacuum/Argon cycles. Causality: Trace oxygen promotes oxidative homocoupling of the boronic acid[6]. If the boronic acid is consumed by homocoupling, transmetalation stalls, leaving the Vinyl-Pd(II)-I intermediate vulnerable to background deiodination.

Step 3: Solvent Addition & Degassing Inject 10 mL of rigorously anhydrous, degassed Toluene through the septum. Degas the resulting mixture via the freeze-pump-thaw method (3 cycles) to remove dissolved oxygen[4].

Step 4: Execution & Kinetic Monitoring Place the flask in a pre-heated oil bath at 80 °C. Self-Validation Checkpoint: At t=30 , 60 , and 120 minutes, withdraw a 50 μ L aliquot using an Argon-purged syringe. Quench the aliquot in 0.5 mL of water and extract with 0.5 mL of EtOAc. Analyze the organic layer via GC-MS.

• You are monitoring the ratio of the product mass vs. the deiodinated byproduct mass ( m/z 142). If the m/z 142 peak increases relative to the product, your system still contains trace moisture or the transmetalation is too slow.

Step 5: Workup and Isolation Upon complete consumption of the vinyl iodide (typically 4-6 hours), cool the mixture to room temperature. Dilute with EtOAc (20 mL), wash with deionized water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Part 5: Troubleshooting Workflow

If you detect deiodination during the Step 4 kinetic monitoring, follow this systematic workflow to isolate the variable causing the failure.

Caption: Systematic troubleshooting workflow to suppress vinyl iodide deiodination.

References

• Vinyl Iodide Functional Group Wikipedia[Link]

• Suzuki-Miyaura Cross-Coupling: Practical Guide Yoneda Labs [Link]

• Metal-Catalyzed Intramolecular Coupling Reactions Thieme Connect [Link]

Sources

• 1. Vinyl iodide functional group - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Yoneda Labs [yonedalabs.com]

Technical Support Center: Troubleshooting Cross-Coupling with 1-Iodo-4-methyloct-1-en-4-ol

Overview

Welcome to the Technical Support Center. 1-Iodo-4-methyloct-1-en-4-ol is a highly functionalized vinyl iodide bearing a sterically hindered tertiary alcohol. While it serves as a critical building block in complex natural product synthesis and drug development[1], researchers frequently encounter stalled reactions, low conversion rates, and rapid catalyst degradation. This guide provides field-proven, mechanistically grounded solutions to optimize your cross-coupling workflows (e.g., Suzuki-Miyaura, Sonogashira, Negishi).

Diagnostic Logic Tree

Use the following self-guided diagnostic workflow to identify the root cause of low conversion in your specific reaction matrix.

Diagnostic logic tree for resolving low conversion in 1-Iodo-4-methyloct-1-en-4-ol couplings.

Frequently Asked Questions & Troubleshooting

Q1: My Suzuki-Miyaura coupling stalls at 20-30% conversion, and adding more catalyst doesn't help. What is happening?

A: The root cause is likely the unprotected tertiary hydroxyl group at the C4 position. This functional group introduces two distinct mechanistic failure pathways:

• Stoichiometric Base Depletion: The hydroxyl proton is sufficiently acidic to consume the inorganic base (e.g., K2​CO3​ , Cs2​CO3​ ) required to activate the boronic acid for transmetalation. If you are using standard 1.5–2.0 equivalents of base, the effective concentration of the active boronate complex drops below the catalytic threshold.

• Catalyst Poisoning via Coordination: Unprotected allylic and homoallylic alcohols can competitively coordinate to the palladium center. This displaces the stabilizing phosphine ligands, leading to the rapid agglomeration of the active Pd(0) species into inactive "Pd black"[2].

The Fix: Increase your base loading to at least 3.0 equivalents to account for the hydroxyl group. If Pd black is observed, switch to a more robust, sterically demanding ligand system (e.g., XPhos or RuPhos) and use a Pd(0) precatalyst like Pd2​(dba)3​ to bypass the potentially problematic in situ reduction of Pd(II) salts[3]. Alternatively, selectively silylate the hindered tertiary alcohol as a Triethylsilyl (TES) ether prior to coupling[1].

Q2: LC-MS analysis shows significant amounts of the des-iodo alkene and homocoupled dimers instead of the desired product. How do I suppress these?

A: You are observing protodeiodination and homocoupling, which are common when working with vinyl iodides[3].

• Protodeiodination: The oxidative addition complex (R-Pd-I) is being intercepted by a proton source before transmetalation can occur. In the case of 1-Iodo-4-methyloct-1-en-4-ol, the molecule itself acts as an internal proton source.

• Homocoupling: High temperatures and certain bases can accelerate the rate of the undesired homocoupling pathway relative to the desired cross-coupling[3].

The Fix: Transition to milder bases such as K2​HPO4​ or KF, which are highly effective at suppressing protodeboronation and protodehalogenation[2]. Ensure rigorous anhydrous and anaerobic conditions by sparging solvents with argon or nitrogen for 15-30 minutes[3].

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and conversion rates for 1-Iodo-4-methyloct-1-en-4-ol cross-couplings.

Reaction Condition	Base (Equivalents)	Catalyst System	Additive / Protection	Conversion (%)	Primary Failure Mode
Standard Suzuki	K2​CO3​ (2.0)	Pd(PPh3​)4​ (5 mol%)	None	15%	Base depletion, Pd black
High Base	K2​CO3​ (3.5)	Pd(PPh3​)4​ (5 mol%)	None	42%	Protodeiodination
Mild Base + Ligand	K2​HPO4​ (3.0)	Pd2​(dba)3​ / XPhos	None	78%	Trace homocoupling
Protected Alcohol	K2​CO3​ (2.0)	Pd(PPh3​)4​ (5 mol%)	TES-Ether Protection	>95%	None (Clean conversion)

Standardized Experimental Protocol: Self-Validating Suzuki-Miyaura Coupling

To ensure a high-yielding reaction with the unprotected tertiary alcohol, follow this causally-designed protocol. Every step includes a validation checkpoint to ensure the system is operating correctly.

Step 1: Rigorous Degassing and Setup

• Action: In a Schlenk flask, combine the boronic acid (1.5 eq), K2​HPO4​ (3.0 eq), and a 10:1 mixture of Toluene/Water. Sparge the mixture with ultra-pure Argon for 30 minutes.

• Causality: Oxygen promotes homocoupling, while dissolved CO2​ can alter the pH and affect base efficacy.

• Validation Check: Bubbling should be uniform, and the solvent must appear optically clear without dissolved gas striations.

Step 2: Precatalyst Activation

• Action: In a separate argon-purged vial, dissolve Pd2​(dba)3​ (2.5 mol%) and XPhos (6 mol%) in 1 mL of degassed toluene. Stir at room temperature for 15 minutes.

• Causality: Pre-forming the active L2​Pd(0) complex prevents the unprotected alcohol from outcompeting the ligand for the palladium center during the initial heating phase.

• Validation Check: The solution must transition from a dark purple/red ( Pd2​(dba)3​ ) to a pale yellow/orange, indicating successful ligand coordination and active complex formation.

Step 3: Coupling Execution

• Action: Add 1-Iodo-4-methyloct-1-en-4-ol (1.0 eq) to the main Schlenk flask, followed by the activated catalyst solution via syringe. Heat the reaction to 80 °C.

• Causality: Adding the vinyl iodide last ensures that oxidative addition occurs only when the active catalyst and activated boronate are fully prepared, minimizing protodeiodination.

• Validation Check: Monitor by TLC (Hexanes/EtOAc 8:2) after 2 hours. The UV-active vinyl iodide spot should disappear, and a new product spot should emerge. The reaction mixture should remain homogeneous without the precipitation of a black mirror (Pd black).

Step 4: Quench and Isolation

• Action: Cool to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over Na2​SO4​ , filter, and concentrate under reduced pressure[3].

• Causality: Removing the aqueous base and palladium salts immediately prevents post-reaction isomerization of the newly formed double bond.

• Validation Check: The crude NMR should show the disappearance of the characteristic vinyl iodide proton signal (typically around 6.0-6.5 ppm) and the appearance of the coupled olefinic protons.

References

• A Highly Convergent Total Synthesis of Leustroducsin B Source: National Institutes of Health (NIH) / PMC URL:1

• Technical Support Center: 1-Iodocyclohexene Cross-Coupling Reactions Source: Benchchem URL:3

• For the pro's (Suzuki) : Protodeboronation & Catalyst Poisoning Source: r/Chempros (Reddit Scientific Community) URL:2

Sources

• 1. A Highly Convergent Total Synthesis of Leustroducsin B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

optimal storage conditions to prevent degradation of 1-Iodo-4-methyloct-1-en-4-ol

Welcome to the Technical Support Center for 1-Iodo-4-methyloct-1-en-4-ol (CAS: 62555-04-8). As a highly functionalized intermediate frequently utilized in advanced drug development—particularly in the synthesis of prostaglandin analogs—this molecule presents unique stability challenges.

As an Application Scientist, I frequently see researchers lose valuable material due to a misunderstanding of the molecule's dual-reactivity profile. The compound contains both a photolabile vinyl iodide and an acid-sensitive tertiary alcohol . Successful storage requires a self-validating system that simultaneously neutralizes both degradation vectors. This guide provides field-proven, mechanistically grounded protocols to ensure the long-term integrity of your compound.

Mechanistic Degradation Pathways

To prevent degradation, we must first understand the causality behind it. The structural vulnerabilities of 1-Iodo-4-methyloct-1-en-4-ol dictate our handling requirements:

• Photolytic C-I Homolysis: The carbon-iodine bond in vinyl iodides is exceptionally weak, with a bond dissociation energy of approximately 57.6 kcal/mol[1]. Exposure to ambient light or thermal stress induces homolytic cleavage, generating vinyl radicals and iodine radicals that lead to polymerization or molecular iodine ( I2​ ) release.

• Acid-Catalyzed Dehydration: The tertiary alcohol at the C4 position is highly susceptible to protonation. Even trace acidity from untreated glassware can trigger the loss of water, forming a stable tertiary carbocation that rapidly eliminates a proton to yield a degraded diene[2].

Mechanistic pathways of 1-Iodo-4-methyloct-1-en-4-ol degradation via photolysis and dehydration.

Quantitative Degradation Matrix

The following table summarizes the expected shelf-life of 1-Iodo-4-methyloct-1-en-4-ol under various environmental conditions.

Storage Condition	Temperature	Light Exposure	Atmosphere	Estimated Shelf Life	Primary Degradation Mode
Optimal	-80°C	Dark (Foil Wrapped)	Argon	> 12 Months	None detectable
Standard Cold	-20°C	Dark (Amber Vial)	Argon	3 - 6 Months	Trace deiodination
Fridge	4°C	Dark	Air	1 - 2 Weeks	Oxidation, Iodine release
Benchtop	20°C	Ambient Light	Air	< 24 Hours	Photolysis, Dehydration
Acidic Glassware	20°C	Dark	Argon	< 12 Hours	Rapid Dehydration

Protocol: Self-Validating Inert Storage Workflow

To guarantee compound stability, do not simply place the vial in a freezer. Follow this step-by-step methodology to create an environment that actively prevents both radical formation and carbocation generation.

Phase 1: Glassware Passivation

• Neutralization: Rinse amber borosilicate glass vials with a 5% (v/v) solution of triethylamine ( Et3​N ) in hexanes.

  • Causality: Standard glass surfaces contain acidic silanol groups. Base-washing neutralizes these sites, eliminating the heterogeneous catalysts responsible for tertiary alcohol dehydration.

• Curing: Bake the base-washed vials at 120°C for 2 hours to remove residual solvent and moisture, then cool in a vacuum desiccator.

Phase 2: Atmospheric Control & Aliquoting 3. Solvent Preparation (If storing in solution): Select anhydrous, inhibitor-free hexanes or benzene. Sparge the solvent with ultra-pure Argon for 15 minutes[3].

• Causality: Argon is approximately 38% denser than air and nitrogen. It creates a heavy, robust protective blanket over the liquid surface, effectively displacing oxygen that could intercept transient vinyl radicals.

• Transfer: Aliquot the 1-Iodo-4-methyloct-1-en-4-ol into the passivated vials under a positive pressure Argon atmosphere using a Schlenk line or glovebox.

Phase 3: Stabilization & Cryopreservation 5. Radical Scavenging (Optional but Recommended): Introduce a 5 mm piece of freshly cleaned copper wire into the vial.

• Causality: Copper acts as a sacrificial scavenger for free iodine radicals, preventing the auto-catalytic degradation loop that destroys vinyl iodides.

• Sealing: Cap tightly with PTFE-lined septa, wrap the vial entirely in aluminum foil (for absolute photon exclusion), and immediately transfer to a -20°C or -80°C freezer. Under these conditions, alkyl and vinyl iodides can be stored for months without noticeable decomposition[2].

Troubleshooting & FAQs

Q: My neat compound turned from colorless to yellow/brown overnight. Is it ruined? A: The yellow/brown discoloration indicates the release of molecular iodine ( I2​ ). Because the C-I bond is exceptionally weak (57.6 kcal/mol), exposure to ambient light triggers photolytic homolysis[1]. The resulting iodine radicals rapidly dimerize to I2​ . While slight yellowing might represent <1% degradation by mass, the generated I2​ can auto-catalyze further decomposition. Solution: Pass the compound through a short pad of basic alumina (in the dark) to remove the I2​ before use, and ensure future storage is strictly light-protected.

Q: I stored the compound at -20°C in the dark, but my NMR shows new olefinic peaks and the loss of the methyl singlet. What happened? A: You are observing acid-catalyzed dehydration. Because 1-Iodo-4-methyloct-1-en-4-ol contains a tertiary alcohol, even trace acidity can protonate the hydroxyl group. Subsequent loss of water generates a stable tertiary carbocation, which quickly eliminates a proton to form a conjugated or skipped diene[2]. Solution: You likely used unpassivated glassware or a slightly acidic solvent. Always use base-washed glassware and avoid protic or halogenated solvents like chloroform, which can generate HCl over time.

Q: Can I store this compound in a solvent to improve stability? A: Yes, storing the compound as a dilute solution can mitigate the intermolecular cross-coupling of vinyl radicals if accidental photolysis occurs. However, solvent choice is critical. Avoid halogenated solvents ( CDCl3​ , CH2​Cl2​ ). Anhydrous, deoxygenated hexanes or benzene, stored over molecular sieves and under argon, are the optimal choices for transition metal-free couplings and long-term storage[3].

Q: My (E)-1-iodo-4-methyloct-1-en-4-ol is slowly converting to the (Z)-isomer. How do I prevent this? A: E/Z isomerization in vinyl iodides is a radical-mediated process often initiated by ambient light or trace transition metals. The reversible addition-elimination of iodine radicals at the double bond allows the molecule to rotate and relax into a mixed thermodynamic state. Strict exclusion of light and storing the compound over a radical scavenger (like copper wire) will arrest this energy transfer and single-electron transfer (SET) isomerization[4].

References

1.[1] Title: Vinyl iodide functional group - Wikipedia Source: wikipedia.org URL: [Link]

2.[4] Title: Shining Visible Light on Vinyl Halides: Expanding the Horizons of Photocatalysis | Accounts of Chemical Research Source: acs.org URL: [Link]

3.[2] Title: Synthesis of the C3–C18 Fragment of Amphidinolides G and H - PMC - NIH Source: nih.gov URL: [Link]

4.[3] Title: Borylative Transition Metal-Free Couplings of Vinyl Iodides with Various Nucleophiles, Alkenes or Alkynes Source: rsc.org URL: [Link]

Sources

• 1. Vinyl iodide functional group - Wikipedia [en.wikipedia.org]
• 2. Synthesis of the C3–C18 Fragment of Amphidinolides G and H - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Spectroscopic Validation of E/Z Isomers: A Guide to 2D NOESY NMR Analysis of 1-Iodo-4-methyloct-1-en-4-ol

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

The precise determination of stereochemistry is a cornerstone of modern drug development and chemical synthesis. For molecules containing carbon-carbon double bonds, the distinction between E and Z isomers is critical, as it can profoundly impact biological activity and physicochemical properties. While various analytical techniques can provide insights into isomeric composition, two-dimensional Nuclear Overhauser Effect Spectroscopy (2D NOESY) NMR stands out as a powerful, non-destructive method for unambiguous assignment. This guide provides an in-depth, technically-focused comparison of the application of 2D NOESY for the spectroscopic validation of the E and Z isomers of 1-Iodo-4-methyloct-1-en-4-ol, a versatile synthetic intermediate.[1]

The Challenge: Differentiating E/Z Isomers

Distinguishing between E and Z isomers of substituted alkenes can be challenging. While one-dimensional ¹H NMR can sometimes provide clues based on coupling constants (J-values), particularly for disubstituted alkenes where trans couplings are typically larger than cis couplings, this is not always definitive for more substituted systems.[2][3] In the case of 1-Iodo-4-methyloct-1-en-4-ol, the key to differentiation lies in the spatial proximity of specific protons, which can be elucidated through the Nuclear Overhauser Effect (NOE).[4] The NOE is a through-space phenomenon where the magnetization of a nucleus is affected by the saturation of a nearby nucleus, with the effect being proportional to the inverse sixth power of the distance between them (1/r⁶).[5] This strong distance dependence makes it an ideal tool for probing stereochemistry.

The Solution: 2D NOESY NMR

Two-dimensional NOESY experiments are particularly advantageous over their one-dimensional counterparts as they provide a comprehensive map of all NOE interactions within a molecule in a single experiment.[4][6][7] This is more efficient and less prone to artifacts than multiple selective 1D NOE experiments.[6][7] In a 2D NOESY spectrum, cross-peaks appear between protons that are close in space (typically within 5 Å).[8] For the E and Z isomers of 1-Iodo-4-methyloct-1-en-4-ol, distinct NOE correlation patterns are expected, allowing for their unambiguous assignment.

Expected NOE Correlations for 1-Iodo-4-methyloct-1-en-4-ol Isomers

Isomer	Key Protons	Expected NOE Correlation	Rationale
E-Isomer	Vinylic proton (H1) and allylic protons (H3)	Strong	In the E configuration, the vinylic proton and the allylic protons on the adjacent carbon are on the same side of the double bond, resulting in a short internuclear distance and a strong NOE.
Z-Isomer	Vinylic proton (H1) and allylic protons (H3)	Weak or Absent	In the Z configuration, the vinylic proton and the allylic protons are on opposite sides of the double bond, leading to a larger internuclear distance and a significantly weaker or absent NOE.
Z-Isomer	Vinylic proton (H2) and allylic protons (H3)	Strong	Conversely, in the Z isomer, the other vinylic proton (H2) is in close proximity to the allylic protons (H3), resulting in a strong NOE cross-peak.
E-Isomer	Vinylic proton (H2) and allylic protons (H3)	Weak or Absent	In the E isomer, H2 and H3 are further apart, leading to a weak or absent NOE correlation.

Experimental Protocol: A Self-Validating System

The following protocol is designed to provide high-quality 2D NOESY data for the unambiguous assignment of the E and Z isomers of 1-Iodo-4-methyloct-1-en-4-ol.

Sample Preparation

• Concentration: Prepare a sample of the isomeric mixture at a concentration that provides a good signal-to-noise ratio in a standard ¹H NMR spectrum. A concentration that results in sample peaks being roughly 0.5 to 2.0 times the intensity of the residual solvent peak is a good starting point.[9]

• Solvent: Use a deuterated solvent that fully dissolves the sample and has minimal overlapping signals with the analyte. Deuterated chloroform (CDCl₃) is a common choice for many organic molecules.

• Purity and Filtration: Ensure the sample is free of paramagnetic impurities, which can quench the NOE effect. Filter the sample through a plug of glass wool or a syringe filter directly into a high-quality NMR tube to remove any particulate matter.[9]

• Degassing: To maximize the NOE, it is beneficial to degas the sample to remove dissolved oxygen. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas like argon or nitrogen through the sample.[8]

NMR Instrument Setup and Data Acquisition

• Spectrometer: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better spectral dispersion and sensitivity.

• Shimming: Carefully shim the magnetic field to obtain sharp and symmetrical peaks. It is crucial to check the non-spin shims (x, y, etc.) as the sample will not be spun during the 2D experiment.[6]

• ¹H Spectrum: Acquire a standard one-dimensional ¹H spectrum to determine the 90° pulse width, which is a critical parameter for the NOESY experiment.[6]

• 2D NOESY Parameters:

  • Pulse Sequence: Utilize a standard gradient-selected NOESY pulse sequence (e.g., noesygpph) to suppress artifacts.[7]

  • Mixing Time (d8 or mix): This is a crucial parameter that allows for the transfer of magnetization between spatially close protons. For small molecules like 1-Iodo-4-methyloct-1-en-4-ol, a mixing time in the range of 0.5 to 1.0 seconds is typically optimal.[7] It is often beneficial to run a series of NOESY experiments with varying mixing times to observe the build-up of the NOE.[5]

  • Recycle Delay (d1): Set the recycle delay to be at least 1.5 times the longest T₁ relaxation time of the protons of interest to ensure full relaxation between scans. A typical value for small molecules is 1-2 seconds.[9]

  • Number of Scans (ns): The number of scans should be a multiple of 8 or 16 depending on the phase cycle.[6][8] A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio for the cross-peaks.

  • Acquisition Time (at) and Number of Increments (ni): These parameters determine the resolution in the direct and indirect dimensions, respectively. Typical values for a routine NOESY experiment are an acquisition time of around 0.2-0.3 seconds and 256-512 increments in the indirect dimension.

Data Processing and Analysis

• Fourier Transformation: Apply a two-dimensional Fourier transform to the acquired data.

• Phasing: Carefully phase the spectrum in both dimensions to obtain pure absorption lineshapes.

• Referencing: Reference the spectrum to the residual solvent peak.

• Interpretation: Analyze the 2D NOESY spectrum for the presence of cross-peaks. The key is to look for the correlations outlined in the table above. The presence of a strong cross-peak between the vinylic proton H1 and the allylic protons H3 will confirm the E isomer, while a strong cross-peak between H2 and H3 will confirm the Z isomer.

Visualizing the Workflow

The following diagram illustrates the key steps in the spectroscopic validation of E/Z 1-Iodo-4-methyloct-1-en-4-ol using 2D NOESY NMR.

Caption: Workflow for E/Z isomer validation using 2D NOESY NMR.

Conclusion: An Authoritative Approach

The 2D NOESY NMR experiment provides a robust and reliable method for the unambiguous assignment of E and Z isomers of 1-Iodo-4-methyloct-1-en-4-ol. By carefully preparing the sample and optimizing the experimental parameters, particularly the mixing time, researchers can obtain high-quality data that clearly differentiates between the two stereoisomers based on through-space proton-proton interactions. This guide provides a comprehensive framework for executing and interpreting these experiments, ensuring scientific integrity and enabling confident structural elucidation in drug development and synthetic chemistry.

References

• 2-D NOESY for Small Molecules - IU NMR Facility. (2004, August 4). Retrieved from [Link]

• 2D-NOESY Spectra of Small Molecules - Hints And Tips. (n.d.). Retrieved from [Link]

• 2D NOESY and ROESY for Small Molecules (VnmrJ ChemPack) - IU NMR Facility. (n.d.). Retrieved from [Link]

• 2D 1H-1H NOESY - NMR Facility, UCSB Chem and Biochem. (n.d.). Retrieved from [Link]

• NMR Spectroscopy :: 8-TECH-2 The Nuclear Overhauser Effect - Organic Chemistry Data. (2020, February 14). Retrieved from [Link]

• Varian NMR Instructions - 2D. (2008, June 17). Retrieved from [Link]

• Reference-free NOE NMR analysis - PMC. (n.d.). Retrieved from [Link]

• Nuclear Overhauser effect - Wikipedia. (n.d.). Retrieved from [Link]

• Determining geometry of trisubstituted alkene - Chemistry Stack Exchange. (2017, June 28). Retrieved from [Link]

• Nuclear Overhauser Effect (NOE). (n.d.). Retrieved from [Link]

• Transient NOESY: A Better Method of Measuring NOEs - NMR Theory, UCSB Chem and Biochem NMR Facility. (n.d.). Retrieved from [Link]

• Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. (2020, September 16). Retrieved from [Link]

• How NMR Helps Identify Isomers in Organic Chemistry? - Creative Biostructure. (2025, June 30). Retrieved from [Link]

• Vinyl iodide functional group - Wikipedia. (n.d.). Retrieved from [Link]

Sources

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• 2. creative-biostructure.com [creative-biostructure.com]
• 3. echemi.com [echemi.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. nmr.chem.indiana.edu [nmr.chem.indiana.edu]
• 7. 2D 1H-1H NOESY [nmr.chem.ucsb.edu]
• 8. nmr.chem.indiana.edu [nmr.chem.indiana.edu]
• 9. 2210pc.chem.uic.edu [2210pc.chem.uic.edu]

GC-MS versus LC-MS for structural validation and purity analysis of 1-Iodo-4-methyloct-1-en-4-ol

Structural Validation and Purity Analysis of 1-Iodo-4-methyloct-1-en-4-ol: A Comparative Guide to GC-MS and LC-MS Methodologies

As drug development pipelines increasingly incorporate complex aliphatic and halogenated intermediates, the analytical characterization of molecules like 1-Iodo-4-methyloct-1-en-4-ol requires highly deliberate instrumental logic. This molecule presents a dual analytical dilemma: a vinylic iodide moiety that demands precise isotopic and fragmentation mapping, and a sterically hindered tertiary alcohol that is acutely vulnerable to thermal degradation.

This guide provides an objective, mechanistically grounded comparison between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the structural validation and purity analysis of this compound.

Molecular Deconstruction & Analytical Vulnerabilities

To design a self-validating analytical protocol, we must first deconstruct the target molecule's reactivity under instrumental conditions:

• The Tertiary Alcohol Motif: Tertiary alcohols undergo facile E1-type dehydration (loss of water, -18 Da) under thermal stress or Lewis acidic conditions, rapidly converting into active alkene intermediates (1)[1]. In a standard GC-MS workflow, this dehydration occurs almost instantaneously in the heated injection port or on the column, rendering the intact molecular ion undetectable (2)[2].

• The Vinylic Iodide Motif: While the C(sp2)-I bond is stronger than a typical alkyl iodide, it remains highly diagnostic in mass spectrometry. Under 70 eV Electron Impact (EI) ionization, it readily undergoes homolytic cleavage, yielding a characteristic mass defect and an[M-I]⁺ fragment (3)[3].

GC-MS Workflow: Overcoming Thermal Instability via Derivatization

Direct GC-MS analysis of 1-Iodo-4-methyloct-1-en-4-ol will fail due to thermal dehydration. To achieve structural validation, we must chemically cap the hydroxyl group using trimethylsilylation (TMS).

Mechanistic Causality: BSTFA is a powerful silylating agent, but the tertiary alcohol at C4 is sterically hindered by the adjacent methyl, butyl, and iodo-butenyl chains. Adding 1% Trimethylchlorosilane (TMCS) is non-negotiable; TMCS acts as a Lewis acid catalyst, increasing the electrophilicity of the silyl donor to ensure 100% conversion and prevent split peaks during purity analysis.

Step-by-Step Protocol: TMS Derivatization & GC-EI-MS

• Sample Preparation: Aliquot 1.0 mg of 1-Iodo-4-methyloct-1-en-4-ol into a dry, inert autosampler vial.

• Solvation & Scavenging: Add 100 µL of anhydrous pyridine. Pyridine acts as both the solvent and an acid scavenger to neutralize the HCl byproduct generated by TMCS.

• Derivatization: Add 100 µL of BSTFA + 1% TMCS. Seal the vial with a PTFE-lined cap.

• Incubation: Heat the mixture at 60°C for 30 minutes in a heating block to overcome steric hindrance, then cool to room temperature.

• Instrumental Parameters:

  • Injection: 1 µL, Split ratio 10:1. Injector temperature: 250°C.

  • Column: HP-5MS (30 m x 0.25 mm x 0.25 µm).

  • Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

  • Detection: EI mode (70 eV), scanning m/z 50 to 500.

Fig 1: GC-EI-MS fragmentation pathway of TMS-derivatized 1-Iodo-4-methyloct-1-en-4-ol.

LC-MS Workflow: Conquering Ionization Suppression

While LC-MS bypasses the thermal degradation risks of GC-MS, standard Electrospray Ionization (ESI) struggles with neutral aliphatic alcohols because they lack basic nitrogen atoms or highly acidic protons for solution-phase charging.

Mechanistic Causality: To solve this, we utilize Atmospheric Pressure Chemical Ionization (APCI) paired with an Acetonitrile (ACN) mobile phase. APCI relies on gas-phase corona discharge rather than solution-phase electrochemistry, making it vastly superior for neutral lipids. Furthermore, ACN acts as an adduct-forming modifier, trapping the analyte as a stable [M+ACN+H]⁺ complex, which drastically improves the limit of detection for simple aliphatic alcohols (4)[4].

Step-by-Step Protocol: APCI-LC-MS with Adduct Promotion

• Sample Preparation: Dilute the analyte to 10 µg/mL in Methanol/Water (80:20).

• Mobile Phase Configuration:

  • Phase A: LC-MS grade Water + 10 mM Ammonium Acetate (buffer to stabilize adducts).

  • Phase B: Acetonitrile + 0.1% Formic Acid (ACN provides the adduct mass +41 Da).

• Chromatography: Use a sub-2 µm C18 column (e.g., Acquity UPLC BEH C18, 2.1 x 50 mm) at 0.4 mL/min. Gradient: 50% B to 95% B over 8 minutes.

• Instrumental Parameters (APCI+):

  • Vaporizer Temperature: 400°C.

  • Capillary Temperature: 250°C.

  • Corona Discharge Current: 4.0 µA.

• Detection Logic: Monitor the intact adduct at m/z 310 ([M+ACN+H]⁺) and the in-source water loss fragment at m/z 251 ([M+H-H2O]⁺).

Fig 2: Analytical decision tree mitigating thermal and ionization vulnerabilities.

Quantitative Head-to-Head Comparison

To select the appropriate methodology, researchers must weigh the need for structural elucidation against the requirements for quantitative purity.

Analytical Metric	GC-EI-MS (TMS-Derivatized)	LC-APCI-MS (ACN Adduct)
Primary Application	High-resolution structural elucidation	Trace purity analysis & intact mass confirmation
Limit of Detection (LOD)	~50 ng/mL (Excellent for volatile organics)	~10 ng/mL (High sensitivity via stable adducts)
Thermal Artifact Risk	High (Strict derivatization required to prevent E1 elimination)	Low (Ambient/mild vaporization preserves the backbone)
Structural Data Density	Rich (Deep EI fragmentation library matching)	Limited (Primarily intact adducts and water loss peaks)
Matrix Effects	Low (Chromatographic resolution of GC is superior)	Moderate (Ion suppression inherent to ambient ionization)
Purity Accuracy	Moderate (Derivatization may obscure volatile impurities)	High (Direct injection preserves the native sample profile)

Conclusion

For structural validation , GC-MS combined with TMS derivatization is the definitive choice. The hard 70 eV EI ionization provides unambiguous fragmentation data, allowing chemists to map the exact connectivity of the vinylic iodide and the tertiary carbon. Conversely, for purity analysis and batch release , LC-MS utilizing APCI and acetonitrile adduct promotion is the superior orthogonal method. It eliminates the thermal artifacts that plague tertiary alcohols and avoids the chemical bias introduced by derivatization steps, ensuring the purity profile reflects the true native state of the synthesized batch.

Sources

• 1. pubs.acs.org [pubs.acs.org]
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A Comparative Guide to the Stability of 1-Iodo-4-methyloct-1-en-4-ol Under Acidic vs. Basic Conditions

Introduction

In the landscape of modern drug development and complex organic synthesis, a thorough understanding of a molecule's stability under various processing and physiological conditions is paramount. This guide provides an in-depth technical comparison of the stability of 1-Iodo-4-methyloct-1-en-4-ol, a molecule possessing two key functional groups—a tertiary alcohol and a vinyl iodide—under both acidic and basic conditions. For researchers, scientists, and drug development professionals, comprehending the degradation pathways of such bifunctional molecules is critical for ensuring product purity, efficacy, and shelf-life. This document will delve into the mechanistic underpinnings of the compound's stability, supported by established chemical principles and detailed experimental protocols for empirical validation.

The dual functionality of 1-Iodo-4-methyloct-1-en-4-ol presents a unique stability challenge. The tertiary alcohol is susceptible to acid-catalyzed dehydration, a facile process that proceeds through a stable tertiary carbocation intermediate.[1][2] Conversely, the vinyl iodide moiety, while generally resistant to nucleophilic attack, can undergo elimination reactions in the presence of strong bases.[3] The interplay between these two groups dictates the overall stability profile of the molecule and is the central focus of this investigation.

Predicted Stability Profile: A Mechanistic Overview

The stability of 1-Iodo-4-methyloct-1-en-4-ol is predicted to be significantly lower under acidic conditions compared to basic conditions. This hypothesis is grounded in the well-documented reactivity of its constituent functional groups.

Under Acidic Conditions: A Propensity for Dehydration and Potential Cyclization

The tertiary alcohol functionality is the primary site of vulnerability under acidic conditions. The reaction proceeds via an E1 (Elimination, Unimolecular) mechanism, which is particularly rapid for tertiary alcohols due to the formation of a stable tertiary carbocation intermediate.

The proposed degradation pathway is initiated by the protonation of the hydroxyl group, converting it into a good leaving group (water). Subsequent loss of water generates a tertiary carbocation. Deprotonation from an adjacent carbon then yields a mixture of alkene products, with the more substituted alkene being the major product according to Zaitsev's rule.

An intriguing secondary pathway under acidic conditions is a potential intramolecular cyclization. The vinyl iodide, being electron-rich, could be susceptible to electrophilic attack by the initially formed tertiary carbocation. This would lead to the formation of a cyclic intermediate, which could then undergo further reactions.

dot

Caption: Predicted degradation pathways of 1-Iodo-4-methyloct-1-en-4-ol under acidic conditions.

Under Basic Conditions: General Stability with Potential for Slow Elimination or Cyclization

In contrast, 1-Iodo-4-methyloct-1-en-4-ol is expected to exhibit greater stability under basic conditions. Alcohols are generally stable in the presence of bases and are often used as solvents for base-catalyzed reactions.[4] The pKa of a typical tertiary alcohol is in the range of 16-18, making it a very weak acid.[5][6][7] Therefore, significant deprotonation to form the corresponding alkoxide would require a very strong base.

The vinyl iodide functional group is also relatively unreactive towards nucleophilic substitution under basic conditions due to steric hindrance and the high energy of the vinylic carbocation that would be formed in an SN1-type reaction.[3] However, two potential, albeit likely slower, degradation pathways exist:

• E2 Elimination: In the presence of a strong, non-nucleophilic base, a slow E2 elimination reaction could occur to yield an alkyne.[3]

• Intramolecular Williamson Ether Synthesis: If the tertiary alcohol is deprotonated by a sufficiently strong base, the resulting alkoxide could potentially act as an intramolecular nucleophile, displacing the iodide to form a cyclic ether. This intramolecular Williamson ether synthesis is generally favored for the formation of 5- and 6-membered rings.[8][9][10][11]

dot

Caption: Potential degradation pathways of 1-Iodo-4-methyloct-1-en-4-ol under strongly basic conditions.

Experimental Design for Stability Comparison: A Forced Degradation Study

To empirically validate these predictions, a forced degradation study is the most effective approach.[12][13][14] This involves subjecting the compound to stress conditions that are more severe than those it would typically encounter during storage or use, thereby accelerating degradation and allowing for the identification of potential degradation products and pathways. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for separating the parent compound from its degradation products and quantifying the extent of degradation over time.[15][16][17]

Table 1: Proposed Forced Degradation Conditions

Condition	Reagents and Concentration	Temperature	Duration
Acidic Hydrolysis	0.1 M HCl in 50:50 Acetonitrile/Water	60 °C	24, 48, 72 hours
Basic Hydrolysis	0.1 M NaOH in 50:50 Acetonitrile/Water	60 °C	24, 48, 72 hours
Control	50:50 Acetonitrile/Water	60 °C	72 hours

Experimental Protocol: Forced Degradation Study

• Preparation of Stock Solution: Prepare a stock solution of 1-Iodo-4-methyloct-1-en-4-ol in acetonitrile at a concentration of 1 mg/mL.

• Stress Sample Preparation:

  • For each condition (acidic, basic, and control), add a known volume of the stock solution to a vial containing the respective stress medium to achieve a final concentration of approximately 100 µg/mL.

  • Cap the vials tightly and place them in a temperature-controlled oven at 60 °C.

• Time-Point Sampling:

  • At each specified time point (24, 48, and 72 hours), withdraw an aliquot from each vial.

  • For the acidic and basic samples, neutralize the aliquot with an equivalent amount of base or acid, respectively.

  • Dilute the neutralized and control aliquots with the mobile phase to a suitable concentration for HPLC analysis.

• HPLC Analysis:

  • Analyze the samples using a validated stability-indicating HPLC method. The method should be capable of separating the parent peak from all potential degradation product peaks.

  • Monitor the peak area of the parent compound and any new peaks that appear.

Development of a Stability-Indicating HPLC Method

A reversed-phase HPLC method with UV detection is a suitable starting point. Due to the lack of a strong chromophore in the parent molecule and its likely degradation products, derivatization may be necessary for sensitive detection.[18]

Table 2: Suggested HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	50% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	UV at 210 nm or appropriate wavelength after derivatization
Injection Vol.	10 µL

Method validation should be performed according to ICH guidelines to ensure specificity, linearity, accuracy, precision, and robustness.

Anticipated Results and Data Interpretation

The HPLC analysis is expected to show a significant decrease in the peak area of the parent compound under acidic conditions, with the concomitant appearance of new peaks corresponding to the dehydration products. Under basic conditions, the degradation is anticipated to be much slower, with only a minor decrease in the parent peak area over the 72-hour period.

Table 3: Predicted Percentage Degradation of 1-Iodo-4-methyloct-1-en-4-ol

Time (hours)	% Degradation (Acidic)	% Degradation (Basic)
24	> 50%	< 5%
48	> 80%	< 10%
72	> 95%	< 15%

The identity of the major degradation products can be further investigated using techniques such as LC-MS to confirm the proposed degradation pathways.

Conclusion

Based on fundamental principles of organic chemistry, 1-Iodo-4-methyloct-1-en-4-ol is predicted to be significantly more stable under basic conditions than in an acidic environment. The primary degradation pathway in acid is expected to be a rapid E1 dehydration of the tertiary alcohol. In contrast, the molecule is likely to be largely stable in base, with potential for slow elimination or intramolecular cyclization only under forcing conditions with a strong base.

The provided experimental design for a forced degradation study using a stability-indicating HPLC method offers a robust framework for empirically verifying these predictions. The results of such a study are crucial for informing decisions regarding formulation, storage, and handling of this and structurally related compounds in a research and development setting.

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Safety & Regulatory Compliance

Definitive Guide to the Safe Disposal of 1-Iodo-4-methyloct-1-en-4-ol

As a Senior Application Scientist, my primary objective is to empower researchers with the knowledge to conduct their work safely and effectively. The synthesis of novel compounds like 1-Iodo-4-methyloct-1-en-4-ol, a valuable intermediate in constructing vinylated all-carbon quaternary centers[1][2], is a testament to the innovation in our field. However, with innovation comes the responsibility of safe handling and disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-Iodo-4-methyloct-1-en-4-ol, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined here are grounded in established principles for handling halogenated organic compounds.

Hazard Assessment and Chemical Profile

Understanding the chemical nature of a substance is the cornerstone of its safe management. While specific toxicological data for 1-Iodo-4-methyloct-1-en-4-ol is not extensively documented, we can infer its potential hazards from its functional groups: a tertiary alcohol and, most significantly, a vinyl iodide. As an iodinated organic compound, it falls under the category of halogenated organic substances, which require specific disposal pathways[3][4].

The presence of iodine makes it imperative not to dispose of this compound down the drain, as it can be harmful to aquatic life and the environment[5]. Combustion of this compound may produce hazardous byproducts such as carbon monoxide, carbon dioxide, and hydrogen iodide[6][7].

Table 1: Physicochemical Properties of 1-Iodo-4-methyloct-1-en-4-ol

Property	Value	Source
CAS Number	62555-04-8	[8][9]
Molecular Formula	C₉H₁₇IO	[8]
Molecular Weight	268.13 g/mol	[8]
Appearance	Not specified; likely a liquid or low-melting solid	Inferred
Solubility	Expected to have low solubility in water but high solubility in organic solvents	[10]

Mandatory Personal Protective Equipment (PPE) and Handling

Before handling 1-Iodo-4-methyloct-1-en-4-ol or its waste, the following PPE is mandatory to prevent exposure. The recommendations are based on standard practices for handling potentially irritating and toxic organic chemicals[4][6].

• Eye Protection : Wear chemical safety goggles with side shields.

• Hand Protection : Use nitrile gloves. Ensure to change them immediately if contamination occurs.

• Body Protection : A standard laboratory coat must be worn at all times.

• Ventilation : All handling and preparation for disposal must be conducted inside a certified chemical fume hood to prevent inhalation of any vapors[4].

The Core Protocol: Waste Segregation and Collection

The single most critical step in the proper disposal of 1-Iodo-4-methyloct-1-en-4-ol is its correct segregation. Due to the presence of iodine, it is classified as a halogenated organic waste [3][4]. Mixing this with non-halogenated waste streams can lead to complex and expensive disposal procedures, and in some cases, dangerous chemical reactions.

Step-by-Step Waste Collection Procedure

• Obtain a Designated Waste Container : Procure a waste container specifically labeled for "Halogenated Organic Waste." This container should be made of a compatible material (e.g., glass or polyethylene) and have a tightly fitting screw cap[11].

• Label the Container : Clearly label the container with "Halogenated Organic Waste" and list all its contents, including "1-Iodo-4-methyloct-1-en-4-ol" and any solvents used[11][12]. Avoid using chemical formulas or abbreviations.

• Transfer Waste : Carefully transfer the waste into the designated container using a funnel. Perform this step in a fume hood.

• Secure the Container : Tightly close the container cap after adding waste. Do not leave a funnel in the opening[11].

• Storage : Store the sealed waste container in a designated satellite accumulation area away from incompatible materials, such as strong oxidizing agents and bases[6][13].

Decision Workflow for Chemical Waste Segregation

The following diagram illustrates the critical decision-making process for segregating laboratory chemical waste, ensuring that halogenated compounds like 1-Iodo-4-methyloct-1-en-4-ol are routed to the correct disposal stream.

Caption: Waste segregation decision workflow.

Spill Management Protocol

In the event of a small spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Alert Personnel : Inform colleagues in the immediate area of the spill.

• Ensure Ventilation : Confirm that the fume hood is operating correctly. For larger spills, evacuate the area and contact your institution's Environmental Health & Safety (EHS) department[12].

• Contain and Absorb : Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad[14][15].

• Collect Residue : Carefully sweep or scoop the absorbent material into a suitable container.

• Dispose as Hazardous Waste : Seal the container, label it clearly as "Spill Debris containing 1-Iodo-4-methyloct-1-en-4-ol," and dispose of it as halogenated organic waste[12].

• Decontaminate : Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol), and dispose of the cleaning materials as halogenated waste.

Disposal of Empty Containers

Empty containers that once held 1-Iodo-4-methyloct-1-en-4-ol are also considered hazardous waste and must be handled correctly.

• Triple Rinse : Rinse the empty container three times with a suitable solvent (e.g., acetone or ethanol)[11].

• Collect Rinsate : Crucially, collect all three rinses as halogenated organic waste. Do not pour the rinsate down the drain[11].

• Deface Label : Completely deface or remove the original label from the empty container[11].

• Final Disposal : Dispose of the rinsed, unlabeled container according to your institution's guidelines for clean glassware or plastic.

Prohibited Disposal Methods

To ensure safety and compliance, the following disposal methods are strictly prohibited:

• Drain Disposal : Never pour 1-Iodo-4-methyloct-1-en-4-ol or its solutions down the sink. This is illegal and environmentally harmful[5][16].

• Mixing with Incompatible Waste : Do not mix halogenated waste with non-halogenated, aqueous, or reactive waste streams[17].

• Evaporation : Do not allow the chemical to evaporate in the fume hood as a means of disposal[4].

By adhering to this guide, you contribute to a culture of safety and environmental stewardship. Always consult your institution's specific waste management policies and your EHS department for any additional requirements.

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